Author: BenchChem Technical Support Team. Date: March 2026
Technical Monograph: Fmoc-DL-Dap(Me)2-OH
Executive Summary
Fmoc-DL-Dap(Me)2-OH (N
-Fmoc-N,N-dimethyl-DL-2,3-diaminopropionic acid) is a specialized non-canonical amino acid derivative used in advanced peptide synthesis and medicinal chemistry. Structurally, it represents a "shortened" homolog of dimethyl-lysine, featuring a tertiary amine on the side chain with a significantly reduced chain length (one methylene group).
This residue is critical for:
Epigenetic Probes: Mimicking methylated lysine states in histone research with altered steric profiles.
Physicochemical Modulation: Introducing a cationic center with a lower pKa than lysine, enabling pH-responsive behavior in gene delivery vectors and endosomal escape peptides.
Structural Constraints: Reducing the entropic penalty of side-chain folding due to its short length compared to Ornithine or Lysine.
This guide details the structural properties, synthetic challenges, and specific protocols for utilizing this residue in Solid-Phase Peptide Synthesis (SPPS).
Chemical Identity & Structural Analysis
The molecule consists of a propionic acid backbone protected at the
-amine by the base-labile Fmoc group, while the -position carries a dimethylamino group. The "DL" designation indicates a racemic mixture, often used in initial screening or cost-sensitive applications where stereochemical purity is secondary to physicochemical property assessment.
Soluble in DMF, DMSO, DCM; sparingly soluble in water
pKa (Side Chain)
~6.3 – 7.5 (Lower than Lys/Orn due to electron-withdrawing -substituents)
Hygroscopicity
Moderate; store under desiccant at 2-8°C
Structural Visualization
The following diagram illustrates the connectivity of the molecule, highlighting the steric bulk of the Fmoc group and the tertiary amine side chain.
Synthetic Utility in SPPS
Incorporating Fmoc-DL-Dap(Me)2-OH into peptides presents unique challenges compared to standard amino acids. The steric hindrance of the dimethyl group, combined with the short side chain, can lead to difficult coupling kinetics.
The "Short-Chain" Challenge
Unlike Lysine, where the amine is distal to the backbone, the
-dimethylamine in Dap is proximal to the peptide backbone. This proximity can induce:
Steric Clash: During coupling, the bulky Fmoc group and the dimethyl side chain create a congested environment.
Electronic Repulsion: The basicity of the tertiary amine can interfere with activation if not properly neutralized or if it participates in H-bonding networks.
Coupling Protocol (High-Efficiency)
Standard DIC/HOBt protocols often result in incomplete coupling (deletion sequences). The following protocol utilizes stronger activation to ensure quantitative incorporation.
Reagents:
Activator: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or COMU.
Resin Preparation: Swell resin (e.g., Rink Amide) in DMF for 30 minutes.
Fmoc Deprotection: Treat with 20% Piperidine in DMF (2 x 10 min). Wash with DMF (5x).
Activation (Pre-mix):
Dissolve Fmoc-DL-Dap(Me)2-OH (3.0 eq) in minimal DMF.
Add HATU (2.9 eq).
Add DIPEA (6.0 eq). Note: Extra base is required to ensure the tertiary amine side chain does not protonate and quench the active ester formation.
Activate for 30 seconds (do not over-activate to avoid racemization, though DL is already racemic).
Coupling: Add mixture to resin. Shake at room temperature for 2 hours .
Monitoring: Perform a Chloranil test (for secondary amines) or Kaiser test (if Proline is not the previous residue). Note: The tertiary amine side chain of Dap(Me)2 will NOT react with ninhydrin, so a negative Kaiser test confirms the alpha-amine has reacted.
Capping: Acetylate unreacted sites with Acetic Anhydride/Pyridine to prevent deletion sequences.
Alternative: On-Resin Methylation Strategy
If the specific Fmoc-DL-Dap(Me)2-OH building block is unavailable or expensive, the residue can be synthesized directly on the solid phase starting from Fmoc-Dap(Dde)-OH or Fmoc-Dap(Alloc)-OH.
Functional Applications & Mechanism
pH-Responsive Gene Delivery
Fmoc-DL-Dap(Me)2-OH is a key component in "proton sponge" vectors.
Mechanism: The pKa of the dimethyl-Dap side chain is typically around 6.5–7.0. At physiological pH (7.4), the amine is largely uncharged, allowing the peptide to interact hydrophobically with membranes.
Endosomal Escape: Upon endocytosis, the pH drops to ~5.5. The dimethyl-Dap residues become protonated (cationic), causing charge repulsion and osmotic swelling (proton sponge effect), leading to endosomal rupture and release of the payload.
Epigenetic Mimicry
In histone research, Lysine methylation regulates gene expression. Dap(Me)2 serves as a structural probe:
It retains the positive charge and hydrophobic bulk of methylated lysine.
The shorter chain length (2 carbons vs. 4 carbons in Lysine) tests the spatial tolerance of "reader" proteins (e.g., chromodomains). If a reader protein fails to bind Dap(Me)2-histone analogs, it confirms that the recognition is strictly distance-dependent.
References
Lindahl, F., et al. (2015). "Facile synthesis of mono- and bis-methylated Fmoc-Dap, -Dab and -Orn amino acids." Chemical Communications, 51(21), 4496-4498. Link
Wojnilowicz, M., et al. (2016). "Incorporation of 2,3-diaminopropionic acid in linear cationic amphipathic peptides produces pH sensitive vectors." Molecular Pharmaceutics, 13(9), 3187-3195. Link
Hu, Q. D., et al. (2014). "Synthesis of N,N-dimethylated Dap containing peptides." Patent WO2014184584A1. Link
The following technical guide is structured as an advanced monograph for researchers in peptide chemistry and drug discovery. It prioritizes practical application, chemical causality, and rigorous nomenclature.[1] Core I...
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide is structured as an advanced monograph for researchers in peptide chemistry and drug discovery. It prioritizes practical application, chemical causality, and rigorous nomenclature.[1]
Core Identity & Application in Peptidomimetics
Executive Summary
N-alpha-Fmoc-N-beta-dimethyl-DL-2,3-diaminopropionic acid (Fmoc-DL-Dap(Me)2-OH) is a specialized non-canonical amino acid used in Solid Phase Peptide Synthesis (SPPS).[2] It serves as a critical building block for introducing basic, cationic side chains into peptide backbones without the steric bulk of Lysine or Arginine.[1]
The dimethylamino moiety functions as a "methyl mask," altering the hydrophobicity profile and membrane permeability of the resulting peptide while retaining a positive charge at physiological pH.[1] This guide details its nomenclature, physicochemical properties, and specific handling protocols required to mitigate the risks associated with its tertiary amine side chain.[1]
Nomenclature & Synonyms
Accurate identification is critical due to the non-standard nature of this residue.[1] Researchers often encounter ambiguous labeling in vendor catalogs.
Fmoc-Azalysine(Me)2 (Rare; "Azalysine" typically refers to N-aminoethylglycine, but occasionally used for Dap derivatives)[2]
Registry Numbers (Isomer Specificity)
Note: A specific CAS number for the DL (racemic) form with Fmoc/Dimethyl protection is not widely indexed in public chemical registries.[1] Researchers should reference the L-isomer for structural data.[2]
L-Isomer (Analog): Fmoc-L-Dap(Me)2-OH (Available from Anaspec, Cat# AS-26212) [1].[1][2]
The compound consists of a propionic acid backbone with an Fmoc-protected alpha-amine and a dimethylated beta-amine.[2]
Diagram 1: Chemical Structure Decomposition
This diagram illustrates the functional segmentation of the molecule, highlighting the protecting group (stability) and the reactive side chain (function).[1]
Technical Application Guide
The "Internal Base" Effect
The side chain of Fmoc-Dap(Me)2-OH contains a tertiary amine.[1][2] Unlike primary amines (Lys) or guanidines (Arg), this group does not require acid-labile protection (like Boc or Pbf) because it is non-nucleophilic in acylation reactions.[1][2]
Critical Risk: The tertiary amine acts as a base. In SPPS, basic moieties can promote:
Premature Fmoc removal: The side chain can locally buffer the pH or act catalytically to deprotect the Fmoc group of the growing peptide chain, leading to double insertions.
Racemization: Base-catalyzed proton abstraction from the alpha-carbon of the activated amino acid.
Solubility & Coupling[1][2]
Solubility: The zwitterionic nature (Carboxyl anion / Tertiary ammonium cation) can reduce solubility in pure organic solvents like DCM.[1]
Recommendation: Use DMF (Dimethylformamide) or NMP (N-methyl-2-pyrrolidone) with a chaotropic salt (e.g., LiCl) if aggregation occurs.[1][2]
Experimental Protocol: Coupling & Handling
Objective: Incorporate Fmoc-DL-Dap(Me)2-OH into a peptide sequence using standard Fmoc SPPS, while mitigating side-chain basicity.
Reagents
Coupling Agent: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or DIC/Oxyma.[1][2]
Note: The extra equivalent of DIPEA is to ensure the side-chain tertiary amine (which may be protonated as a salt form from the supplier) does not consume the base required for activation.[1]
Coupling:
Transfer the activated solution to the resin-bound peptide.
React for 45–60 minutes at room temperature.
Validation: Perform a Chloranil test (for secondary amines) or Kaiser test (for primary amines) to verify coupling completion.[1]
Washing (The "Base Wash"):
After coupling, wash the resin with DMF (3x) followed by DCM (3x) .[1]
Crucial Step: Perform a short wash with 10% DIPEA in DMF before the final Fmoc deprotection steps. This ensures any non-specifically adsorbed acidic species are neutralized, though less critical for this specific residue than for aggregation-prone sequences.
Diagram 2: SPPS Coupling Logic Flow
This workflow visualizes the decision process for handling the basic side chain.[1]
References
Anaspec. (n.d.). Fmoc-L-2-amino-3-(dimethylamino)-propionic acid Product Sheet. Retrieved from [Link]
PubChem. (n.d.).[1] N-Boc-3-dimethylamino-D-alanine (Compound Summary). National Library of Medicine.[1] Retrieved from [Link]
The Strategic Integration of Dimethylamino Acids in Peptide Drug Discovery: A Technical Guide
Abstract The therapeutic potential of peptides is often hindered by their inherent pharmacokinetic limitations, including poor metabolic stability and low cell permeability. Chemical modifications of the peptide backbone...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
The therapeutic potential of peptides is often hindered by their inherent pharmacokinetic limitations, including poor metabolic stability and low cell permeability. Chemical modifications of the peptide backbone and amino acid side chains represent a powerful strategy to overcome these hurdles. Among these modifications, the incorporation of N,N-dimethylamino acids has emerged as a key tactic in modern peptide drug design. This in-depth technical guide provides a comprehensive overview of the uses of dimethylamino acids in peptide drug discovery, from their fundamental chemical properties to their profound impact on pharmacological profiles. We will explore the synthetic methodologies for their creation and incorporation into peptide scaffolds, analyze their effects on cell permeability, enzymatic stability, and receptor interactions, and provide detailed experimental protocols for their study. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage this valuable tool in the creation of next-generation peptide therapeutics.
Introduction: Beyond the Canonical Twenty
The twenty proteinogenic amino acids provide the fundamental building blocks for an immense diversity of peptide and protein structures. However, nature itself often ventures beyond this canonical set, employing a wide array of post-translational modifications to fine-tune protein function. In the realm of peptide drug discovery, the deliberate incorporation of non-natural amino acids has become a cornerstone of medicinal chemistry, enabling the rational design of peptides with enhanced therapeutic properties.[][2]
N,N-dimethylamino acids, a specific class of modified amino acids, have garnered significant attention for their ability to confer advantageous physicochemical properties upon peptide drug candidates. It is crucial to distinguish N,N-dimethylation from the more commonly discussed N-methylation. While N-methylation involves the addition of a single methyl group to the amide nitrogen of the peptide backbone, N,N-dimethylation typically refers to the presence of a dimethylamino group, most commonly at the N-terminus of the peptide or on the side chain of an amino acid such as lysine. This seemingly subtle difference in chemical structure can lead to distinct and powerful effects on a peptide's behavior in biological systems.
This guide will delve into the multifaceted role of N,N-dimethylamino acids, providing the reader with a robust understanding of their synthesis, application, and impact on peptide drug discovery.
The Chemical Landscape of Dimethylamino Acids
The introduction of a dimethylamino group imparts several key chemical changes to an amino acid and, by extension, to the peptide in which it is incorporated.
Increased Basicity and Polarity: The dimethylamino group is more basic than a primary or secondary amine, leading to a higher pKa. This can influence the overall charge of the peptide at physiological pH and can introduce a localized region of positive charge. The N,N-dimethylaminoxy carbonyl (Dmaoc) group, for instance, has been explored as a polar protecting group in peptide synthesis, highlighting the polarity-enhancing nature of this moiety.[3]
Enhanced Lipophilicity: Paradoxically, while increasing polarity in some contexts, the addition of two methyl groups also increases the lipophilicity of the local environment. This dual nature is a key contributor to the improved membrane permeability often observed with N,N-dimethylated peptides.[4][5]
Steric Hindrance: The presence of two methyl groups creates steric bulk, which can influence peptide conformation and shield adjacent peptide bonds from enzymatic cleavage.[6][7]
These fundamental chemical alterations are the root of the significant pharmacological advantages conferred by the incorporation of dimethylamino acids.
Synthesis and Incorporation of Dimethylamino Acids into Peptides
The successful integration of dimethylamino acids into a peptide sequence requires specialized synthetic strategies. The choice of method depends on whether the modification is at the N-terminus or on a side chain.
Synthesis of N,N-Dimethylamino Acid Building Blocks
For side-chain modifications, N,N-dimethylated amino acid derivatives, such as Fmoc-Lys(N,N-dimethyl)-OH, must first be synthesized. A common approach involves the reductive amination of the corresponding aldehyde or ketone precursor with dimethylamine.
A general synthetic route for N,N-dimethylamino acid esters involves a nucleophilic substitution of a bromo-ester with dimethylamine.[8] This method has been shown to be convenient and provide good yields with straightforward purification.[8]
Solid-Phase Peptide Synthesis (SPPS) with Dimethylamino Acids
The incorporation of these modified building blocks into a peptide chain is typically achieved using standard solid-phase peptide synthesis (SPPS) protocols, most commonly employing Fmoc chemistry.[9][10]
However, the steric hindrance of the dimethylamino group can present challenges during the coupling step, potentially leading to incomplete reactions and the formation of deletion sequences.[9] To overcome this, extended coupling times, the use of more potent coupling reagents like HATU or HBTU, or double coupling may be necessary.[3][9]
Experimental Protocol: Incorporation of a Side-Chain N,N-Dimethylated Amino Acid via Fmoc-SPPS
Resin Swelling: Swell the appropriate solid-phase resin (e.g., Rink Amide resin) in a suitable solvent such as N,N-dimethylformamide (DMF) or dichloromethane (DCM) for 30-60 minutes.[11][12]
Fmoc Deprotection: Remove the Fmoc protecting group from the resin-bound amino acid by treating with 20% piperidine in DMF for 5-10 minutes. Repeat this step once.
Washing: Thoroughly wash the resin with DMF (3-5 times) to remove residual piperidine.
Coupling of the N,N-Dimethylated Amino Acid:
Pre-activate the Fmoc-N,N-dimethylamino acid (3 equivalents) with a coupling reagent such as HATU (2.9 equivalents) and a base like N,N-diisopropylethylamine (DIEA) (6 equivalents) in DMF for 5-10 minutes.
Add the activated amino acid solution to the deprotected peptide-resin.
Allow the coupling reaction to proceed for 2-4 hours at room temperature with gentle agitation.[9] Due to potential steric hindrance, a longer coupling time is recommended.
Washing: Wash the resin thoroughly with DMF (3-5 times) and DCM (3-5 times).
Capping (Optional but Recommended): To block any unreacted amino groups, treat the resin with a capping solution (e.g., acetic anhydride and DIEA in DMF) for 30 minutes.
Continuation of Synthesis: Repeat the deprotection, washing, and coupling steps for the subsequent amino acids in the sequence.
Cleavage and Deprotection: Once the peptide synthesis is complete, cleave the peptide from the resin and remove the side-chain protecting groups using a cleavage cocktail appropriate for the resin and protecting groups used (e.g., 95% trifluoroacetic acid, 2.5% triisopropylsilane, 2.5% water).
Purification: Purify the crude peptide using reversed-phase high-performance liquid chromatography (RP-HPLC).[7][13]
Characterization: Confirm the identity and purity of the final peptide using mass spectrometry and analytical RP-HPLC.[7][14][15]
Impact on Pharmacological Properties
The incorporation of dimethylamino acids can profoundly and positively impact the pharmacokinetic and pharmacodynamic properties of peptide drugs.
Enhanced Cell Permeability and Oral Bioavailability
A major challenge in peptide drug development is their poor ability to cross cell membranes, which limits their oral bioavailability.[16][17] N,N-dimethylation can significantly improve membrane permeability through a combination of effects:
Increased Lipophilicity: The addition of methyl groups increases the overall lipophilicity of the peptide, facilitating its partitioning into and diffusion across the lipid bilayer of cell membranes.[4][6]
Reduced Hydrogen Bonding: While the dimethylamino group itself can be a hydrogen bond acceptor, its presence can disrupt the formation of intramolecular hydrogen bonds that shield polar groups, a strategy that can improve permeability.[6][18]
Conformational Effects: N,N-dimethylation can induce conformational changes that favor a more compact, membrane-permeable structure.[18][19]
Studies on cyclic peptides have shown that multiple N-methylations can drastically improve intestinal permeability, and in some cases, lead to significant oral bioavailability.[17][20] While these studies focus on N-methylation, the underlying principles of increased lipophilicity and conformational constraint are also applicable to N,N-dimethylation.
Increased Enzymatic Stability
Peptides are susceptible to rapid degradation by proteases in the body, leading to a short in-vivo half-life.[21] The steric bulk of the dimethylamino group can effectively shield adjacent peptide bonds from the active sites of proteolytic enzymes, thereby enhancing the metabolic stability of the peptide.[6][22] This increased resistance to enzymatic cleavage can lead to a longer duration of action and improved therapeutic efficacy.[23]
The following table summarizes the impact of N-methylation, a closely related modification, on the enzymatic stability of peptides, illustrating the potential benefits of such modifications.
The conformational constraints imposed by N,N-dimethylation can have a significant impact on a peptide's interaction with its target receptor.[22] By reducing the conformational flexibility of the peptide backbone, the dimethylamino group can "lock" the peptide into a bioactive conformation, leading to:
Enhanced Binding Affinity: A pre-organized, receptor-compatible conformation can result in a more favorable binding energy and higher affinity.[22]
Increased Selectivity: By favoring a specific conformation, N,N-dimethylation can enhance the peptide's selectivity for a particular receptor subtype.[17] For example, multiple N-methylation of a cyclic hexapeptide integrin antagonist increased its selectivity for different integrin subtypes.[17]
Agonist-to-Antagonist Switching: In some cases, the conformational changes induced by this modification can be so profound as to convert a receptor agonist into an antagonist.[22]
Analytical Characterization of Peptides Containing Dimethylamino Acids
The unique properties of peptides containing dimethylamino acids necessitate careful consideration during their analysis.
High-Performance Liquid Chromatography (HPLC): The increased hydrophobicity of these peptides can lead to strong retention on standard C18 reversed-phase columns.[7] It may be necessary to use columns with less retentive stationary phases (e.g., C4 or diphenyl) or to add organic modifiers to the mobile phase to achieve optimal separation.[7] The presence of cis/trans isomers around the N-methylated peptide bond (a related modification) can also lead to peak broadening or the appearance of multiple peaks for the same molecule.[25]
Mass Spectrometry (MS): Mass spectrometry is an indispensable tool for confirming the identity of the modified peptide. The incorporation of a dimethylamino group will result in a predictable mass shift that can be readily detected.[22]
Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR can provide detailed information about the three-dimensional structure of the peptide in solution. The N,N-dimethyl group will give rise to a characteristic signal in the NMR spectrum.[25] Furthermore, Nuclear Overhauser Effect (NOE) analysis can be used to probe the local conformation around the modified residue.[25]
Circular Dichroism (CD) Spectroscopy: CD spectroscopy is used to assess the secondary structure of the peptide. N,N-dimethylation can destabilize helical structures and favor more extended or turn-like conformations, which will be reflected in the CD spectrum.[25]
Case Studies and Future Directions
While specific examples of marketed peptide drugs containing N,N-dimethylamino acids are not as prevalent as those with N-methylation, the principles and advantages are well-established in the field of medicinal chemistry. The immunosuppressant cyclosporine, a naturally occurring, multiply N-methylated cyclic peptide, serves as a prominent example of how such modifications can lead to a highly successful oral peptide drug.[17][24][26]
The continued exploration of N,N-dimethylamino acids in peptide drug discovery is a promising avenue for the development of novel therapeutics with improved pharmacokinetic profiles. As our understanding of the complex interplay between chemical modification, peptide conformation, and biological activity deepens, we can expect to see the rational design and synthesis of more sophisticated and effective peptide drugs incorporating these valuable building blocks.
Conclusion
The strategic incorporation of N,N-dimethylamino acids represents a powerful and versatile tool in the arsenal of the peptide medicinal chemist. By enhancing cell permeability, increasing enzymatic stability, and modulating receptor interactions, this modification can transform a promising but flawed peptide lead into a viable drug candidate. A thorough understanding of the synthesis, incorporation, and analytical characterization of these modified peptides is essential for any researcher or drug development professional seeking to push the boundaries of peptide therapeutics.
Visualizations
Diagram 1: Impact of N,N-Dimethylation on Peptide Properties
Caption: Logical flow from chemical modification to pharmacological improvement.
Diagram 2: Experimental Workflow for Synthesis and Evaluation
Caption: A typical experimental workflow for N,N-dimethylated peptides.
References
LifeTein. (2025, September 25).
Benchchem. Application Notes and Protocols for Incorporating Non-Natural Amino acids in Solid-Phase Peptide Synthesis.
Benchchem. Technical Support Center: Impact of the N-methyl Group on Peptide Secondary Structure.
D- and N-Methyl Amino Acids for Modulating the Therapeutic Properties of Antimicrobial Peptides and Lipopeptides - PMC.
Design Principles for Intestinal Permeability of Cyclic Peptides | Request PDF.
Benchchem. The Pivotal Role of N-Methylated Amino Acids in Biological Systems: A Technical Guide for Researchers and Drug Development Profe.
The effect of N-methylation of amino acids (Ac-X-OMe)
N-methyl peptides: VII.
Drug Discovery & Designing.
On-resin N-methylation of cyclic peptides for discovery of orally bioavailable scaffolds - PMC.
N-methylation of peptides: a new perspective in medicinal chemistry - PubMed.
The effect of multiple N-methylation on intestinal permeability of cyclic hexapeptides - PubMed.
The Effect of Multiple N-Methylation on Intestinal Permeability of Cyclic Hexapeptides | Molecular Pharmaceutics - ACS Public
Improvement on Permeability of Cyclic Peptide/Peptidomimetic: Backbone N-Methyl
N terminal N-methylation modulates chiral centre induced helical (CIH)
N,N-Dimethylaminoxy Carbonyl, a Polar Protecting Group for Efficient Peptide Synthesis.
A Comprehensive Review on Current Advances in Peptide Drug Development and Design.
Synthesis of N,N-dimethylamino acid esters.
Benchchem. Application Note: Purification of Peptides Containing N,N-Dimethyl-L-Valine.
High-sensitivity sequence analysis of peptides and proteins by 4-NN-dimethylaminoazobenzene 4'-isothiocyan
Trends in peptide drug discovery.
Methods to Enhance the Metabolic Stability of Peptide-Based PET Radiopharmaceuticals - PMC.
Improving enzymatic and chemical stability of peptides by chemical modific
Bionauts. (2024, March 28). Highly Efficient Intestinal Delivery and Absorption DDS Peptide.
US20200277327A1 - Method for synthesizing peptide containing n-substituted amino acid - Google P
BOC Sciences.
New method boosts production of non-natural amino acids for peptide assembly. (2026, February 20).
Peptide Analysis Techniques Review.
Bachem. Quality Control of Amino Acids & Peptides: A Guide.
Analysis and Purification of Synthetic Peptides by Liquid Chrom
Overcoming the Shortcomings of Peptide-Based Therapeutics - Taylor & Francis.
The Unexpected Advantages of Using D-Amino Acids for Peptide Self-Assembly into Nanostructured Hydrogels for Medicine - PMC.
A Comprehensive Review on Current Advances in Peptide Drug Development and Design.
Aqueous Solid-Phase Peptide Synthesis (ASPPS) using Standard Fmoc/tBu-Protected Amino Acids | ACS Sustainable Chemistry & Engineering.
Effect of Glycosylation on the Enzymatic Degradation of D-Amino Acid-Containing Peptides.
Beyond 20 in the 21st Century: Prospects and Challenges of Non-canonical Amino Acids in Peptide Drug Discovery - PMC.
Introduction to Peptide Synthesis - PMC.
Benchchem. Enzymatic Stability of Peptides with C-terminal Histidinamide: An In-depth Technical Guide.
Study of intramolecular aminolysis in peptides containing N-alkylamino acids
Unnatural Amino Acids: Strategies, Designs and Applications in Medicinal Chemistry and Drug Discovery - PMC.
Solid-phase peptide synthesis - Digital CSIC.
Pharmacodynamic effects and plasma pharmacokinetics of N, N-dimethyltryptamine after intranasal versus subcutaneous administration in male r
AAPPTec. Solvents for Solid Phase Peptide Stynthesis Contents.
WuXi AppTec. (2025, September 30). In Vitro Metabolic Stability of Peptide Drugs Across Different Tissues - DMPK.
Peptides as Therapeutic Agents: Challenges and Opportunities in the Green Transition Era.
Discovery of Peptide Antibiotics Composed of d-Amino Acids - PubMed - NIH.
Macrocyclic Peptides as a Novel Class of NNMT Inhibitors: A SAR Study Aimed at Inhibitory Activity in the Cell - PMC.
A Tale of Two Lysine Mimics: A Technical Guide to Fmoc-Dap(Me)₂ and Fmoc-Lys(Me)₂ in Peptide Synthesis
For Researchers, Scientists, and Drug Development Professionals In the landscape of therapeutic peptide design, the strategic incorporation of non-proteinogenic amino acids is a cornerstone for enhancing potency, stabili...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
In the landscape of therapeutic peptide design, the strategic incorporation of non-proteinogenic amino acids is a cornerstone for enhancing potency, stability, and target specificity. Among the myriad of available building blocks, those that introduce side-chain methylation have garnered significant attention for their ability to modulate the physicochemical properties of peptides. This guide provides an in-depth technical comparison of two such critical reagents: N-α-Fmoc-N-β,N-β-dimethyl-L-diaminopropionic acid (Fmoc-Dap(Me)₂) and N-α-Fmoc-N-ε,N-ε-dimethyl-L-lysine (Fmoc-Lys(Me)₂). While both introduce a dimethylated amino group, their subtle yet significant structural differences have profound implications for solid-phase peptide synthesis (SPPS) and the biological activity of the final peptide.
Unveiling the Contenders: A Structural and Physicochemical Overview
At first glance, Fmoc-Dap(Me)₂ and Fmoc-Lys(Me)₂ appear to serve a similar purpose. However, a closer examination of their structures reveals a key distinction: the length of the side chain. Fmoc-Lys(Me)₂ is a derivative of the canonical amino acid lysine, possessing a four-carbon aliphatic chain separating the α-carbon from the terminal dimethylamino group. In contrast, Fmoc-Dap(Me)₂ is derived from diaminopropionic acid, featuring a much shorter single methylene bridge.
Figure 1. Chemical Structures of Fmoc-Dap(Me)₂ and Fmoc-Lys(Me)₂.
This seemingly minor difference in side-chain length has a significant impact on the basicity of the terminal amino group, a critical factor in peptide synthesis and biological interactions.
The Critical Role of Side-Chain Basicity (pKa)
The basicity of the dimethylated side chain is a pivotal parameter influencing both synthetic strategy and the final peptide's properties. While precise pKa values for the dimethylated side chains within a peptide context are sequence-dependent, we can draw valuable insights from related structures. The pKa of the β-amino group in 2,3-diaminopropionic acid (Dap) incorporated into a peptide has been estimated to be around 7.49 at 37°C[1]. This is considerably lower than the pKa of the ε-amino group of lysine, which typically falls in the range of 10.5 to 11.2 in proteins[2].
The electron-withdrawing effect of the peptide backbone is more pronounced on the closer β-amino group of Dap compared to the more distant ε-amino group of lysine. While N,N-dimethylation increases the basicity of primary amines, the inherent difference in the starting pKa values of the parent amines suggests that the side chain of Dap(Me)₂ will be less basic than that of Lys(Me)₂. This has direct consequences for peptide synthesis, particularly concerning the stability of the N-α-Fmoc protecting group.
Table 1. Comparative Properties of Fmoc-Dap(Me)₂ and Fmoc-Lys(Me)₂.
Navigating the Synthetic Landscape: Incorporation into Peptides
The successful incorporation of these modified amino acids via Fmoc-based SPPS requires careful consideration of their unique chemical properties. The primary challenge stems from the basicity of the dimethylated side chains.
The Challenge of Premature Fmoc Deprotection with Fmoc-Lys(Me)₂
The higher basicity of the Lys(Me)₂ side chain poses a significant risk of premature deprotection of the N-α-Fmoc group on the growing peptide chain[3]. This side reaction can lead to the insertion of deletion sequences, complicating purification and reducing the overall yield of the target peptide.
To mitigate this, a modified coupling protocol is strongly recommended when incorporating Fmoc-Lys(Me)₂ and for the subsequent amino acid additions. The use of coupling reagents under slightly acidic conditions, such as diisopropylcarbodiimide (DIC) in the presence of 1-hydroxybenzotriazole (HOBt), can protonate the side-chain amine, rendering it non-nucleophilic and thus preventing it from attacking the Fmoc group of other peptide chains.
Figure 2. Recommended workflow for Fmoc-Lys(Me)₂ incorporation.
A Smoother Path for Fmoc-Dap(Me)₂?
Given the lower anticipated basicity of the Dap(Me)₂ side chain, the risk of premature Fmoc deprotection is expected to be significantly reduced. This potentially allows for the use of standard coupling reagents such as HBTU, HATU, or HCTU without significant complications, simplifying the synthetic workflow. However, as with any non-standard amino acid, careful monitoring of coupling efficiency is always prudent.
Figure 3. Standard workflow for Fmoc-Dap(Me)₂ incorporation.
The Ramifications of Structure: Impact on Peptide Properties and Applications
The choice between Fmoc-Dap(Me)₂ and Fmoc-Lys(Me)₂ extends beyond synthetic convenience and profoundly influences the conformational and biological properties of the resulting peptide.
Conformational Constraints and Flexibility
The shorter side chain of Dap(Me)₂ imposes a greater conformational constraint on the peptide backbone compared to the more flexible four-carbon tether of Lys(Me)₂. This can be strategically employed to stabilize specific secondary structures, such as β-turns, or to orient other side chains in a desired fashion for optimal receptor binding. N-methylation, in general, can disrupt hydrogen bonding patterns and influence the adoption of specific secondary structures[4]. The combination of a short side chain and N,N-dimethylation in Dap(Me)₂ therefore offers a unique tool for fine-tuning peptide conformation.
Applications in Drug Discovery: A Focus on Antimicrobial Peptides
A prominent area where the distinction between Dap and Lys becomes critical is in the development of antimicrobial peptides (AMPs). Many AMPs possess an amphipathic α-helical structure with a polar face rich in cationic residues like lysine. While essential for interacting with negatively charged bacterial membranes, this high density of lysine can also lead to lysis of mammalian cells, such as red blood cells, resulting in undesirable hemolytic activity.
Studies have shown that systematically replacing lysine residues with Dap on the polar face of α-helical AMPs can dramatically reduce hemolytic activity while preserving potent antimicrobial efficacy[5]. This is attributed to the shorter side chain of Dap, which appears to decrease the peptide's toxicity towards eukaryotic cells[5]. The introduction of N,N-dimethylation via Fmoc-Dap(Me)₂ or Fmoc-Lys(Me)₂ can further enhance the therapeutic potential of AMPs by increasing their proteolytic stability[6]. Fmoc-Lys(Me)₂ has been utilized in the design of Fmoc-based short peptides with enhanced broad-spectrum antibacterial activity[7].
The choice between Fmoc-Dap(Me)₂ and Fmoc-Lys(Me)₂ in this context allows for a nuanced approach to balancing antimicrobial potency, toxicity, and stability.
Experimental Protocols
Protocol for the Incorporation of Fmoc-Lys(Me)₂-OH·HCl
This protocol is designed to minimize the risk of premature Fmoc deprotection.
Resin Swelling: Swell the resin (e.g., Rink Amide) in N,N-dimethylformamide (DMF) for 30-60 minutes.
Fmoc Deprotection: Treat the resin with 20% piperidine in DMF (2 x 10 minutes).
Washing: Wash the resin thoroughly with DMF (5-7 times).
Amino Acid Activation and Coupling:
In a separate vessel, dissolve Fmoc-Lys(Me)₂-OH·HCl (3 eq.) and HOBt (3 eq.) in DMF.
Add DIC (3 eq.) to the solution and allow to pre-activate for 5-10 minutes.
Add the activated amino acid solution to the deprotected resin.
Couple for 1-2 hours at room temperature.
Washing: Wash the resin with DMF (3-5 times).
Monitoring: Perform a Kaiser test to confirm the completion of the coupling reaction. If the test is positive, consider a second coupling.
Capping (Optional): If the coupling is incomplete, cap any unreacted amines with a solution of acetic anhydride and DIPEA in DMF.
Protocol for the Incorporation of Fmoc-Dap(Me)₂-OH
This protocol assumes standard coupling conditions due to the lower anticipated basicity of the side chain.
Resin Swelling: Swell the resin in DMF for 30-60 minutes.
Fmoc Deprotection: Treat the resin with 20% piperidine in DMF (2 x 10 minutes).
Washing: Wash the resin thoroughly with DMF (5-7 times).
Amino Acid Activation and Coupling:
In a separate vessel, dissolve Fmoc-Dap(Me)₂-OH (3 eq.) and a suitable coupling agent (e.g., HCTU, 3 eq.) in DMF.
Add DIPEA (6 eq.) to the solution to activate the amino acid.
Immediately add the activated amino acid solution to the deprotected resin.
Couple for 1-2 hours at room temperature.
Washing: Wash the resin with DMF (3-5 times).
Monitoring: Perform a Kaiser test to confirm the completion of the coupling reaction.
Conclusion and Future Perspectives
Fmoc-Dap(Me)₂ and Fmoc-Lys(Me)₂ are not merely interchangeable building blocks for introducing a dimethylated amino group into a peptide. The seemingly subtle difference in their side-chain length gives rise to distinct chemical and physical properties that must be carefully considered during both the synthesis and design phases of peptide-based drug discovery.
Fmoc-Lys(Me)₂ presents a greater synthetic challenge due to the basicity of its side chain, necessitating modified coupling protocols. However, its structural similarity to natural lysine may be advantageous in mimicking certain biological interactions.
Fmoc-Dap(Me)₂, with its shorter and less basic side chain, offers a more straightforward synthetic profile and provides a powerful tool for modulating peptide conformation and reducing the toxicity of cationic peptides.
The rational selection between these two valuable reagents, guided by a thorough understanding of their inherent differences, will continue to be a key strategy in the development of novel and effective peptide therapeutics. Future research focusing on direct, head-to-head comparisons of these building blocks in various peptide scaffolds will further illuminate their respective strengths and weaknesses, providing an even clearer roadmap for their strategic application.
References
Mason, A. J., et al. (2006). Incorporation of 2,3-diaminopropionic acid in linear cationic amphipathic peptides produces pH sensitive vectors. Journal of Controlled Release, 116(2), 195-204.
Behrendt, R., White, P., & Offer, J. (2016). Advances in Fmoc solid-phase peptide synthesis. Journal of Peptide Science, 22(1), 4-27.
Babel, A. M. (2024). Comparative Study on Different Fmoc Solid-Phase Peptide Synthesis Protocols Towards Reduced Solvent Consumption and Improved Efficiency.
Broussard, C. A., et al. (2023). D- and N-Methyl Amino Acids for Modulating the Therapeutic Properties of Antimicrobial Peptides and Lipopeptides. Molecules, 28(9), 3805.
BenchChem. (2025). A Comparative Analysis of Fmoc Deprotection Reagents in Solid-Phase Peptide Synthesis.
Nowick, J. S., et al. (2020).
BenchChem. (2025). Application Notes and Protocols for Solid-Phase Peptide Synthesis (SPPS) using Fmoc-Protected 2-Amino-2-(2-methoxyphenyl)acetic Acid.
Isidro-Llobet, A., et al. (2015). Advances in Fmoc solid-phase peptide synthesis. Semantic Scholar.
Cardoso, M. H., et al. (2022). Rational design of potent ultrashort antimicrobial peptides with programmable assembly into nanostructured hydrogels. Frontiers in Bioengineering and Biotechnology, 10, 962590.
BOC Sciences. (n.d.).
Peptide Chemistry. (n.d.).
Loffet, A., et al. (2008). Comparative Study of Chemical Approaches to the Solid-Phase Synthesis of a Tumor-Seeking α-MSH Analogue. International Journal of Peptide Research and Therapeutics, 14, 345-351.
Sigma-Aldrich. (n.d.). Protocols for the Fmoc SPPS of Cysteine-Containing Peptides.
Gellman, S. H., et al. (2025). Effects of D-Amino Acid Replacements on the Conformational Stability of Miniproteins. Chemistry & Biodiversity, e202500085.
AltaBioscience. (2024). Fmoc Amino Acids for SPPS.
Coin, I., et al. (2016). Advances in Fmoc solid-phase peptide synthesis. Journal of Peptide Science, 22(1), 4-27.
Lu, J., et al. (2023). Effect of number of lysine motifs on the bactericidal and hemolytic activity of short cationic antimicrobial peptides.
CymitQuimica. (n.d.). CAS 2812-31-9: N,N-Dimethylalanine.
BenchChem. (2025). The Role of Diaminopropionic Acid (Dap) in Peptide Structure: A Technical Guide.
Gellman, S. H., et al. (2025). Effects of D-Amino Acid Replacements on the Conformational Stability of Miniproteins. ChemBioChem, e202500085.
Andre, I., et al. (2008). Residue-Specific pKa Determination of Lysine and Arginine Side Chains by Indirect 15N and 13C NMR Spectroscopy: Application to apo Calmodulin. Journal of the American Chemical Society, 129(51), 15805-15813.
Gellman, S. H., et al. (2025). Conformational Analysis of Helical Peptides Incorporating Azepane-Based β-Amino Acids Prepared by an Ultrasound-Assisted Method. ChemRxiv.
Scott, E. J., et al. (2021). Development of a Selective and Stable Antimicrobial Peptide. ACS Infectious Diseases, 7(9), 2736-2746.
Falciani, C., et al. (2020). M33-levofloxacin combination and conjugate: a new approach to fight antimicrobial resistance. MedChemComm, 11(3), 537-544.
Uritu, C. M., et al. (2022).
Quora. (2018). Why does 2,6-dimethyl-N,N-dimethyl aniline is much more basic than 2,6-dimethyl aniline?.
Chemical Synthesis Database. (2025). N,N-dimethyl-beta-alanine.
Leito, I. (n.d.). pKa values bases. Chair of Analytical Chemistry, University of Tartu.
Reddit. (2018). Decreasing basicity of amino acids?.
Technical Guide: Solubility Properties & Handling of Fmoc-beta-N,N-Dimethylamino-DL-Ala
[1][2][3] Executive Summary Fmoc-beta-N,N-Dimethylamino-DL-Ala , chemically defined as N-alpha-(9-Fluorenylmethoxycarbonyl)-3-(dimethylamino)-DL-alanine (or Fmoc-Dap(Me)₂-OH), represents a specialized class of amino acid...
Author: BenchChem Technical Support Team. Date: March 2026
[1][2][3]
Executive Summary
Fmoc-beta-N,N-Dimethylamino-DL-Ala , chemically defined as N-alpha-(9-Fluorenylmethoxycarbonyl)-3-(dimethylamino)-DL-alanine (or Fmoc-Dap(Me)₂-OH), represents a specialized class of amino acid derivatives used in peptide synthesis to introduce basic/cationic handles or to modulate peptide solubility.[1][2][3]
This compound exhibits a distinct amphiphilic solubility profile: the N-terminal Fmoc group confers significant hydrophobicity, while the side-chain tertiary amine (
) introduces basicity and pH-dependent polarity.[1][2][3] Successful incorporation into Solid-Phase Peptide Synthesis (SPPS) requires navigating this duality—ensuring complete dissolution in organic media while mitigating the risk of base-catalyzed side reactions (racemization or premature Fmoc cleavage) inherent to basic side chains.[1][2][3]
Physicochemical Profile
Understanding the molecular architecture is the first step to mastering its solubility.[1][2][3]
Racemic mixture requires achiral analysis; no optical rotation check needed.[1][2][3]
N-Terminus
Fmoc (Fluorenylmethyloxycarbonyl)
Hydrophobic Driver: Soluble in DMF, DCM, NMP.[1][2][3] Insoluble in water.[1][2][3]
Side Chain
3-(Dimethylamino) group
Basic/Polar Driver: Tertiary amine ().[1][2][3] Protonatable in acid.[1][2][3]
Zwitterionic State
Potential Internal Salt
In neutral organic solvents, the free carboxyl and tertiary amine may form an internal salt, reducing solubility compared to standard Fmoc-Ala-OH.[1][3]
Structural Causality
The solubility behavior is dictated by the competition between the lipophilic fluorenyl rings and the polarizable dimethylamino group.[1][2][3] In standard SPPS solvents (DMF/NMP), the lipophilic interaction dominates, ensuring solubility.[1][2][3] In aqueous environments, the Fmoc group forces precipitation unless the pH is lowered significantly to protonate the side chain, creating a cationic surfactant-like species.[1][3]
Solubility Landscape
Solvent Compatibility Matrix
The following data synthesizes empirical observations for Fmoc-amino acids with basic side chains.
Solvent System
Solubility Rating
Context & Recommendations
DMF (N,N-Dimethylformamide)
High (0.2 – 0.5 M)
Primary Choice. Standard solvent for SPPS.[1][2][3] Dissolves readily with mild vortexing.[1][2][3]
NMP (N-Methyl-2-pyrrolidone)
High (0.2 – 0.5 M)
Excellent alternative to DMF; often reduces aggregation in difficult sequences.[1][2][3]
DCM (Dichloromethane)
Moderate to High
Good solubility, but volatility makes it poor for long coupling reactions.[1][2][3] Useful for pre-activation steps.[1][2][3]
Water (Neutral pH)
Insoluble
The hydrophobic Fmoc group prevents dissolution.[1][2][3] Forms a suspension or precipitate.[1][2][3]
Water (Acidic, pH < 3)
Low/Moderate
Protonation of the dimethylamine () improves solubility slightly, but Fmoc hydrophobicity still limits high concentrations.[2][3] Not recommended for SPPS.
Methanol/Ethanol
Moderate
Soluble, but alcohols can interfere with activated esters (potential esterification).[1][2][3] Avoid during activation.
Experimental Protocols
Protocol A: Preparation of 0.2 M Stock Solution for SPPS
Target Concentration: 0.2 M (Standard for automated synthesizers)
).[1][2][3] Weigh the powder into a dry scintillation vial or Falcon tube.
Solvent Addition: Add 80% of the calculated volume of DMF.
Dispersal: Vortex vigorously for 30 seconds. The powder should wet completely.[1][2][3]
Sonication (Critical Step): Due to potential zwitterionic aggregation (carboxyl-amine interaction), the solid may form a gel-like clump initially.[1][2][3] Sonicate in a water bath at ambient temperature for 1-2 minutes until a clear, homogeneous solution is obtained.
Final Adjustment: Add the remaining DMF to reach the final volume.
Visual Check: Hold against a light source.[1][2][3] The solution should be clear and colorless to pale yellow.[1][2][3] If turbidity persists, add DCM (up to 10% v/v) to break hydrophobic aggregates.[1][2][3]
If the compound resists dissolution in pure DMF (common with aged samples or high humidity exposure):
Acidification Strategy: Add 1.0 equivalent of HOAt (1-Hydroxy-7-azabenzotriazole) or Oxyma Pure to the dry powder before adding DMF.[1][2][3]
Mechanism:[1][3] The acidic additive protonates the tertiary amine and disrupts intermolecular hydrogen bonding/salt bridges, facilitating solvation.[1][3]
Co-solvent Strategy: Use a mixture of DMF/DCM (80:20) .[1][2][3] DCM disrupts hydrophobic stacking of the Fmoc groups.[1][2][3]
Stability & Troubleshooting (The "Hidden" Risks)[1][3][4]
Risk 1: Base-Catalyzed Instability
The side chain is a tertiary amine.[1][2][3][4] While not as basic as piperidine, it raises the local pH.[1][2][3]
Auto-Deprotection: Long-term storage in solution (days) may lead to slow removal of the Fmoc group by the side chain acting as a base.[1][2][3] Recommendation: Prepare solutions fresh immediately before use (within 12 hours).
Racemization: During activation (coupling), the basic side chain can facilitate proton abstraction from the alpha-carbon, leading to racemization.[1][2][3]
Mitigation: Use DIC/Oxyma or DIC/HOBt activation.[1][2][3] Avoid high concentrations of tertiary amine bases (like DIPEA) during the coupling step, as the side chain itself acts as an internal base.[1][2][3]
Risk 2: HPLC Purification Artifacts
During purification of the final peptide:
Elution Shift: The dimethylamino group will be protonated in standard TFA/Water/Acetonitrile gradients.[1][2][3] This makes the residue highly polar.[1][2][3] Expect peptides containing this residue to elute earlier than their alanine analogs.[1][2][3]
TFA Salts: The final peptide will likely be isolated as a TFA salt at the dimethylamino site.[1][3] This adds mass (+114 Da per TFA molecule) in gravimetric analysis but not in Mass Spectrometry (where TFA dissociates).[2][3]
Visualization of Solubility Logic
The following diagram illustrates the decision-making process for solvent selection and species behavior under varying pH conditions.
Caption: Solubility decision tree highlighting the contrast between organic solubility (SPPS compatible) and aqueous instability/insolubility.[2][3]
References
Bachem. (2021). Peptide Solubility Guidelines. Explains the general solubility rules for peptides and amino acid derivatives based on polarity and protecting groups.[1][2][3]
Merck (Novabiochem). (2025).[1][2][3] Fmoc-Ala-OH Properties and Handling. Provides baseline solubility data for Fmoc-Alanine derivatives in DMF and SPPS protocols. [2][3]
BenchChem. (2025).[1][2][3][5] Comprehensive Technical Guide to Fmoc-Protected Amino Acids. Details the stability of Fmoc groups in the presence of basic side chains and tertiary amines.
PubChem. (2025).[1][2][3] N-Boc-3-dimethylamino-DL-alanine Compound Summary. Confirms the structure and basicity of the 3-dimethylamino-alanine core.[1][2]
ChemPep. (2025).[1][2][3] Overview of Fmoc Amino Acids: Solubility and Side Reactions. Discusses the aggregation issues and solubility strategies for modified Fmoc amino acids.
A Comprehensive Guide to Peptide Charge Modulation Using Non-Canonical Amino Acids
Abstract The net charge of a peptide is a critical determinant of its therapeutic potential, profoundly influencing its solubility, stability, cell permeability, and target engagement. While the 20 canonical amino acids...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
The net charge of a peptide is a critical determinant of its therapeutic potential, profoundly influencing its solubility, stability, cell permeability, and target engagement. While the 20 canonical amino acids offer a limited palette for charge manipulation, the integration of non-canonical amino acids (ncAAs) provides an expansive chemical toolkit to precisely engineer the electrostatic properties of peptides.[1][2] This guide offers a technical deep-dive into the strategic use of ncAAs for charge modulation, providing researchers, scientists, and drug development professionals with the foundational knowledge and practical methodologies required to enhance peptide drug candidates. We will explore the chemical diversity of charge-modulating ncAAs, detail strategies for their incorporation via Solid-Phase Peptide Synthesis (SPPS), and outline the analytical techniques necessary for the robust characterization of the resulting charge-modified peptides.
Introduction: The Critical Role of Charge in Peptide Therapeutics
The biological activity and pharmacokinetic profile of a peptide are intrinsically linked to its physicochemical properties, with net charge playing a pivotal role. The arrangement and accessibility of charged residues on a peptide's surface dictate its interactions with biological membranes, plasma proteins, and its therapeutic target.
The Zwitterionic Nature of Peptides
Peptides are zwitterionic polymers, possessing both a positive charge at the N-terminus (α-amino group) and a negative charge at the C-terminus (α-carboxyl group), in addition to the charges contributed by the side chains of acidic and basic amino acids.[3] The overall net charge of a peptide is therefore highly dependent on the pH of its environment. The isoelectric point (pI) is the pH at which the peptide carries no net electrical charge.[4][5] Understanding and predicting the pI is a crucial first step in designing charge-modulated peptides.[6]
Impact of Net Charge on Pharmacokinetic and Pharmacodynamic Properties
A peptide's charge landscape significantly influences its journey through the body and its interaction with its target.
Solubility and Aggregation: A net charge, whether positive or negative, generally enhances a peptide's solubility in aqueous environments by promoting favorable interactions with water molecules and preventing aggregation through electrostatic repulsion.[7]
Stability: The introduction of ncAAs can enhance metabolic stability by making peptides less recognizable to proteases.[1][8]
Cell Permeability: The ability of a peptide to cross the cell membrane is a major hurdle in drug development. Peptides with a high net negative charge often struggle to cross the negatively charged lipid bilayer. Conversely, a net positive charge (typically in the range of +2 to +5) can facilitate membrane translocation through interactions with negatively charged components of the cell membrane.[9][10] This is the principle behind cell-penetrating peptides (CPPs), which are rich in cationic residues.[10]
Target Binding: Electrostatic interactions are often key drivers of high-affinity binding between a peptide and its biological target. Modulating the charge at specific positions can either enhance or diminish binding affinity and specificity.
Limitations of Canonical Amino Acids for Charge Modulation
The canonical amino acid toolkit provides a limited set of options for charge modulation:
pH-Responsive Charge: Histidine (pKa ≈ 6.0), which can be neutral or positively charged at physiological pH.[11]
This limited range of pKa values and charge types restricts the fine-tuning of a peptide's electrostatic profile. Non-canonical amino acids offer a much broader array of functionalities to overcome these limitations.[2][12]
The Chemical Toolkit: Non-Canonical Amino Acids for Charge Engineering
The incorporation of ncAAs opens up a vast chemical space for tailoring peptide charge.[2][12] Below are key classes of ncAAs used for this purpose.
Introducing Positive Charges: Beyond Lysine and Arginine
To enhance cell permeability or modulate target interactions, it is often desirable to introduce additional positive charges.[9][10]
2.1.1 Ornithine (Orn) and Diaminoalkanoic Acids: Ornithine, with a side chain one methylene group shorter than lysine, and its shorter homologues, 2,4-diaminobutyric acid (Dab) and 2,3-diaminopropionic acid (Dap), provide alternative basic residues.[13][14][15] Their slightly different side-chain lengths and pKa values can be used to fine-tune electrostatic interactions. However, care must be taken during synthesis as Orn and Dab can be prone to lactamization.[14][16][17]
2.1.2 Arginine Homologues and Guanidinium-Containing ncAAs: The guanidinium group of arginine is strongly basic and remains protonated over a wide pH range. Arginine homologues with varying alkyl chain lengths can be used to alter the positioning of this charge.
Introducing Negative Charges: Expanding Beyond Aspartate and Glutamate
For applications requiring increased solubility or modulation of binding to positively charged targets, ncAAs with acidic side chains are employed.
2.2.1 Sulfonic and Phosphonic Acids: Amino acids containing sulfonic acid (e.g., cysteic acid) or phosphonic acid groups introduce a permanent negative charge.[18][19][20] Unlike carboxylic acids, these groups have very low pKa values (pKa of cysteic acid is ~ -2), ensuring they remain deprotonated and negatively charged across the entire physiological pH range.[20] This provides a stable negative charge that is not subject to pH fluctuations.
Zwitterionic and pH-Responsive ncAAs
Modifying the pKa of ionizable groups allows for the design of peptides that change their charge state in response to specific pH environments, such as the acidic tumor microenvironment or the interior of endosomes.
2.3.1 Histidine Analogues: The imidazole ring of histidine is a versatile tool for pH-responsive charge. Synthetic analogues of histidine with modified electronic properties can be used to shift the pKa up or down, allowing for more precise control over the pH at which the side chain becomes protonated.
The successful design of a charge-modulated peptide requires a combination of computational prediction and experimental validation.
Computational Modeling and pI Prediction
Before synthesis, it is highly advisable to computationally model the effect of ncAA incorporation on the peptide's overall charge and isoelectric point (pI). Several online tools and software packages are available for pI calculation based on the pKa values of the constituent amino acids.[6][21] These tools can provide a valuable initial assessment of how different ncAAs will impact the peptide's electrostatic profile at a given pH.[22]
Workflow for Design and Validation
A systematic workflow is essential for the efficient development of charge-modulated peptides.
Caption: Workflow for designing and validating charge-modulated peptides.
Synthesis and Characterization of Charge-Modulated Peptides
The incorporation of ncAAs into peptides is most commonly achieved using Fmoc-based Solid-Phase Peptide Synthesis (SPPS).[23][24][25][26]
Solid-Phase Peptide Synthesis (SPPS) Considerations for ncAAs
While the fundamental principles of SPPS remain the same, the unique side chains of ncAAs often require special consideration.[23]
4.1.1 Protecting Group Strategies: The functional groups on ncAA side chains must be protected with groups that are stable throughout the synthesis but can be removed during the final cleavage step without damaging the peptide. A wide variety of protecting groups are available, and the choice depends on the specific ncAA.[13] For example, the side-chain amine of ornithine is often protected with a Boc group in Fmoc chemistry.[13]
4.1.2 Optimized Coupling Reagents and Conditions: Some ncAAs, particularly those with bulky side chains, may exhibit slower coupling kinetics.[23] In such cases, more powerful coupling reagents (e.g., HATU, HCTU) and extended coupling times may be necessary to ensure complete reaction.[27]
Experimental Protocol: Manual Fmoc SPPS of a Peptide Containing Ornithine
This protocol provides a general procedure for the manual synthesis of a peptide incorporating Fmoc-Orn(Boc)-OH.
Resin Swelling: Place the appropriate amount of Fmoc-Rink Amide resin in a reaction vessel. Swell the resin in dimethylformamide (DMF) for 30 minutes with gentle agitation.[26]
Fmoc Deprotection: Drain the DMF. Add a solution of 20% piperidine in DMF to the resin and agitate for 5 minutes. Drain and repeat with a fresh 20% piperidine solution for 10 minutes. Wash the resin thoroughly with DMF (5x), DCM (3x), and DMF (3x).
Amino Acid Coupling:
In a separate vial, dissolve 3 equivalents of the Fmoc-protected amino acid (e.g., Fmoc-Orn(Boc)-OH) and 2.9 equivalents of HCTU in DMF.
Add 6 equivalents of N,N-diisopropylethylamine (DIEA) to the amino acid solution and vortex for 1 minute to activate.[23]
Add the activated amino acid solution to the deprotected peptide-resin. Agitate for 1-2 hours at room temperature.
Coupling Confirmation (Kaiser Test): Take a small sample of the resin beads and perform a Kaiser test to check for the presence of free primary amines.[28] A blue color indicates an incomplete reaction, requiring a second coupling. A yellow/clear color indicates a complete reaction.
Repeat Cycle: Repeat steps 2-4 for each amino acid in the sequence.
Final Deprotection: After the final coupling, perform a final Fmoc deprotection (Step 2).
Cleavage and Side-Chain Deprotection: Wash the resin with DCM and dry under vacuum. Add a cleavage cocktail (e.g., 95% TFA, 2.5% water, 2.5% triisopropylsilane) to the resin and agitate for 2-3 hours at room temperature.[23]
Peptide Precipitation: Filter the cleavage mixture to separate the resin. Precipitate the crude peptide by adding the filtrate to cold diethyl ether.[23]
Isolation: Centrifuge the mixture to pellet the peptide. Wash the pellet with cold diethyl ether and dry under vacuum.
Purification and Analytical Techniques
Following synthesis, the crude peptide must be purified and its identity and charge properties confirmed.
4.2.1 Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC): RP-HPLC is the standard method for purifying peptides. The crude peptide is dissolved in an aqueous solvent and loaded onto a C18 column. A gradient of increasing organic solvent (typically acetonitrile) is used to elute the peptide, separating it from impurities.
4.2.2 Mass Spectrometry (MS): High-resolution mass spectrometry is essential to confirm that the synthesized peptide has the correct molecular weight.[29] Tandem MS (MS/MS) can be used to fragment the peptide and confirm its amino acid sequence.[29][30]
4.2.3 Zeta Potential Measurement: Zeta potential is a measure of the magnitude of the electrostatic charge at the surface of a particle or molecule in a solution.[5] It is a direct and reliable method to experimentally determine the surface charge of a charge-modulated peptide and can be used to assess its interaction with lipid membranes.[31][32][33] An increase in positive zeta potential upon interaction with negatively charged lipid vesicles, for example, indicates binding.[31]
Caption: Measuring peptide-membrane binding via Zeta Potential shift.
Table 1: Comparison of Charge-Modulating Amino Acid Groups
The strategic incorporation of non-canonical amino acids provides a powerful and versatile platform for the rational design of peptide therapeutics with optimized charge characteristics. By moving beyond the 20 canonical building blocks, researchers can fine-tune the electrostatic properties of peptides to enhance solubility, improve metabolic stability, facilitate cell penetration, and increase target affinity.[1][2] As our understanding of the interplay between peptide charge and biological function deepens, and as synthetic methodologies continue to advance, the use of ncAAs for charge modulation will undoubtedly become an increasingly indispensable tool in the development of next-generation peptide drugs. The continued exploration of novel ncAA structures and the development of more accurate predictive models will further expand the possibilities for creating peptides with precisely tailored therapeutic profiles.
References
Title: Using zeta-potential measurements to quantify peptide partition to lipid membranes - PMC
Source: National Center for Biotechnology Information
URL: [Link]
Title: Using zeta-potential measurements to quantify peptide partition to lipid membranes
Source: Springer
URL: [Link]
Title: Peptide pI Calculation: A Guide to pKa Scales and Charge Curves
Source: Peptalyzer
URL: [Link]
Title: Accurate estimation of isoelectric point of protein and peptide based on amino acid sequences - PMC
Source: National Center for Biotechnology Information
URL: [Link]
Title: pIPredict: A Computer Tool for Prediction of Isoelectric Points of Peptides and Proteins
Source: ResearchGate
URL: [Link]
Title: Phosphonopeptides containing free phosphonic groups: recent advances - PMC
Source: National Center for Biotechnology Information
URL: [Link]
Title: Incorporation of Non-Canonical Amino Acids into Antimicrobial Peptides: Advances, Challenges, and Perspectives - ASM Journals
Source: American Society for Microbiology
URL: [Link]
Title: pIChemiSt Free Tool for the Calculation of Isoelectric Points of Modified Peptides | Journal of Chemical Information and Modeling - ACS Publications
Source: ACS Publications
URL: [Link]
Title: Selective Synthesis of Lysine Peptides and the Prebiotically Plausible Synthesis of Catalytically Active Diaminopropionic Acid Peptide Nitriles in Water | Journal of the American Chemical Society
Source: ACS Publications
URL: [Link]
Title: Facilitating the Measurement of Zeta Potential in Proteins - AZoM
Source: AZoM.com
URL: [Link]
Title: Insight into Lysine Selection via Controlled Degradation of 2,4-Diaminobutyric Acid and Ornithine Polypeptides - PubMed
Source: National Center for Biotechnology Information
URL: [Link]
Title: IPC 2.0 - Isoelectric point and pKa prediction for proteins and peptides using deep learning
Source: IPC 2.0
URL: [Link]
Title: Beyond the Canonical 20: Peptide Discovery with Non-Canonical Amino Acids - PubMed
Source: National Center for Biotechnology Information
URL: [Link]
Title: Particle size and zeta potential investigation of synthetic peptide-protein conjugates
Source: ResearchGate
URL: [Link]
Title: Non-Canonical Amino Acids as Building Blocks for Peptidomimetics: Structure, Function, and Applications - MDPI
Source: MDPI
URL: [Link]
Title: Membrane Permeation of a Peptide: It is Better to be Positive - PMC - NIH
Source: National Center for Biotechnology Information
URL: [Link]
Title: Strategies for Improving Peptide Stability and Delivery - PMC
Source: National Center for Biotechnology Information
URL: [Link]
Title: Parameterizing Non-Canonical Amino Acids for Cyclic Peptide Simulations - PMC
Source: National Center for Biotechnology Information
URL: [Link]
Title: Impact of Peptide Structure on Colonic Stability and Tissue Permeability - MDPI
Source: MDPI
URL: [Link]
Title: Insight into Lysine Selection via Controlled Degradation of 2,4‐Diaminobutyric Acid and Ornithine Polypeptides - ResearchGate
Source: ResearchGate
URL: [Link]
Title: ProteomeTools: Systematic Characterization of 21 Post-translational Protein Modifications by Liquid Chromatography Tandem Mass Spectrometry (LC-MS/MS) Using Synthetic Peptides - PMC
Source: National Center for Biotechnology Information
URL: [Link]
Title: Infographic: Amino Acids are Sometimes Charged - LabXchange
Source: LabXchange
URL: [Link]
Title: P-41 Synthesis of Novel Peptide Analogs by Incorporation of Squaric Acid Containing Amino Acid(Poster Presentation) - J-Stage
Source: J-STAGE
URL: [Link]
Title: (PDF) Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences - ResearchGate
Source: ResearchGate
URL: [Link]
Title: Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences | Springer Nature Experiments
Source: Springer Nature
URL: [Link]
Title: Backbone Alterations in Cyclic Peptides Influence Both Membrane Permeability and Biological Activity | Journal of Medicinal Chemistry - ACS Publications
Source: ACS Publications
URL: [Link]
Title: Methods and protocols of modern solid phase peptide synthesis - DU Chem
Source: DU Chem
URL: [Link]
Title: Combination of On-Line and Off-Line Two-Dimensional Liquid Chromatography-Mass Spectrometry for Comprehensive Characterization of mAb Charge Variants and Precise Instructions for Rapid Process Development - MDPI
Source: MDPI
URL: [Link]
Title: (PDF) Non-Canonical Amino Acids as Building Blocks for Peptidomimetics: Structure, Function, and Applications - ResearchGate
Source: ResearchGate
URL: [Link]
Title: Characterization of charge variants, including post-translational modifications and proteoforms, of bispecific antigen-binding protein by cation-exchange chromatography coupled to native mass spectrometry - PMC
Source: National Center for Biotechnology Information
URL: [Link]
Title: Synthesis and conformational preferences of peptides and proteins with cysteine sulfonic acid - Organic & Biomolecular Chemistry (RSC Publishing)
Source: Royal Society of Chemistry
URL: [Link]
Title: Non-Canonical Amino Acids as Building Blocks for Peptidomimetics: Structure, Function, and Applications - PMC
Source: National Center for Biotechnology Information
URL: [Link]
Title: In Depth Characterization of mAb Charge Variants with iCIEF Fractionation Followed by Peptide Mapping Analysis
Source: Advanced Electrophoresis Solutions Ltd.
URL: [Link]
Title: Introducing noncanonical amino acids for studying and engineering bacterial microcompartments - PMC
Source: National Center for Biotechnology Information
URL: [Link]
Engineering Charge: A Technical Guide to Cationic Amino Acid Derivatives in Peptidomimetics
Executive Summary The transition from native peptides to peptidomimetics is driven by a singular necessity: metabolic stability without potency loss . Native cationic peptides (e.g., Tat, Penetratin, Magainin) possess po...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The transition from native peptides to peptidomimetics is driven by a singular necessity: metabolic stability without potency loss . Native cationic peptides (e.g., Tat, Penetratin, Magainin) possess potent biological activities—ranging from antimicrobial to cell-penetrating properties—but suffer from rapid degradation by serum proteases and poor bioavailability.
This guide addresses the structural engineering of cationic amino acid derivatives . It moves beyond standard Arginine (Arg) and Lysine (Lys) residues, exploring non-proteinogenic analogs (e.g., Ornithine, DAB, DAP, Homoarginine) and backbone modifications (peptoids,
-amino acids). We focus on the synthetic methodologies required to incorporate these moieties and the structure-activity relationships (SAR) that govern their efficacy.
Part 1: The Chemical Toolbox – Beyond Native Residues
To engineer superior peptidomimetics, we must expand the chemical space beyond the standard genetic code. The primary goal is to maintain the positive charge required for electrostatic attraction to anionic membranes (bacterial or cancer cells) while altering the backbone or side-chain geometry to evade proteolytic enzymes like trypsin.
The Lysine Homolog Series
Lysine's side chain length significantly impacts the "snorkeling" effect—the ability of the charged amine to reach the aqueous interface while the backbone remains buried in the lipid bilayer. Modulating this length tunes membrane insertion depth and toxicity.
Derivative
Abbr.
Carbon Chain Length
pKa (approx)
Application Logic
Lysine
Lys (K)
4 ()
~10.5
Native standard; high flexibility.
Ornithine
Orn
3 ()
~10.5
Increased rigidity; resistant to some trypsin-like proteases.
2,4-Diaminobutyric acid
DAB
2 ()
~10.1
High membrane perturbation; often increases toxicity (hemolysis).
2,3-Diaminopropionic acid
DAP
1 ()
~9.5
Shortest reach; useful for tuning amphipathicity without deep insertion.
Arginine Mimetics & Guanidino-Derivatives
The guanidinium group of Arginine is bidentate, allowing it to form complex hydrogen bond networks (e.g., with phosphate groups on DNA or lipid heads).[1] Mimetics aim to preserve this bidentate nature while preventing enzymatic cleavage.
Homoarginine (hArg): Adds a methylene group. Increases hydrophobicity and prevents cleavage by arginase.
Norarginine: Shortens the side chain.
Guanidino-Peptoids (N-substituted glycines): The side chain is shifted from the
-carbon to the Nitrogen. This renders the backbone completely immune to proteolysis.
Part 2: Synthesis Protocols – The "How-To"
The synthesis of cationic peptidomimetics presents unique challenges, particularly regarding orthogonal protection and guanidinylation efficiency .
Solid-Phase Peptide Synthesis (SPPS) Strategy
We utilize Fmoc chemistry.[2][3][4][5][6][7][8] The choice of protecting groups for cationic side chains is non-negotiable for high purity.
Arginine Protection: Use Pbf (2,2,4,6,7-pentamethyldihydrobenzofuran-5-sulfonyl) over Pmc.
Expert Insight: Pbf is more acid-labile than Pmc. This allows for faster cleavage with TFA, reducing the exposure time of sensitive residues (like Trp or Met) to carbocation byproducts, thereby minimizing alkylation side reactions.
Lysine/Ornithine Protection: Use Boc (tert-butyloxycarbonyl) for standard synthesis. Use Alloc (Allyloxycarbonyl) or Mtt (4-methyltrityl) if side-chain derivatization (e.g., stapling or cyclization) is required on-resin.
Protocol: On-Resin Guanidinylation
Direct coupling of Arginine derivatives can be difficult due to steric bulk and cost. A cost-effective, high-purity alternative is to couple Ornithine first, then convert it to Arginine (or an analog) directly on the resin.
Reagents:
Substrate: Resin-bound peptide with free Ornithine
Coupling: Couple Fmoc-Orn(Mtt)-OH to the resin using standard HBTU/DIPEA protocols.
Selective Deprotection: Remove the Mtt group using 1% TFA in DCM (
min). The Fmoc on the N-terminus remains stable.[6]
Neutralization: Wash resin with 5% DIPEA in DMF to remove residual acid.
Guanidinylation:
Add 5 equivalents of N,N'-Di-Boc-N''-triflylguanidine .
Add 5 equivalents of TEA in DCM.
Reaction time: 4–6 hours (monitor via Kaiser test; negative result indicates conversion).
Final Cleavage: The Boc groups on the newly formed guanidine are removed during the final global deprotection (95% TFA).
Visualization: Synthesis Workflow
Figure 1: Strategic workflow for incorporating guanidino-mimetics via on-resin conversion of Ornithine. This method bypasses the steric hindrance often encountered with bulky Arginine analogs.
Part 3: Functional Profiling & Validation
Once synthesized, cationic peptidomimetics must be rigorously characterized. The critical balance is between Antimicrobial/Cell-Penetrating Activity and Mammalian Toxicity .
Carpet Phase: Electrostatic attraction accumulates peptide on the anionic surface.
Threshold: At a critical concentration, the peptides rotate.
Pore Formation: Hydrophobic residues insert into the core, forming toroidal pores or disintegrating the membrane (detergent effect).
Visualization: Mechanism of Action[1]
Figure 2: The progression of membrane disruption. Specificity is achieved because mammalian membranes are zwitterionic (neutral net charge), reducing the initial electrostatic attraction (Step 1).
Part 4: Case Study – The "Stapled" Cationic Helix
A leading application of these derivatives is in Stapled Antimicrobial Peptides (StAMPs) .
The Challenge: Linear cationic peptides (e.g., Magainin) are unstructured in solution and susceptible to proteolysis.
The Solution: Introduce non-natural cationic amino acids and "staple" the structure into a permanent
-helix.
Protocol Implementation:
Design: Replace two residues (
and ) with Alloc-protected Lysine or Ornithine .
Stapling: Perform Ring-Closing Metathesis (RCM) or a bis-alkylation reaction on-resin before global cleavage.
Result: The constrained helix exposes the cationic charges on one face (hydrophilic) and hydrophobic residues on the other (amphipathic), maximizing the "membrane punch" while the staple shields the backbone from proteases.
Outcome: Research indicates stapled lysine-rich peptides can increase serum half-life from <15 minutes to >4 hours while maintaining sub-micromolar MIC values against resistant strains like MRSA [1].
References
Migoń, D., et al. (2023). "Synthesis of Novel Arginine Building Blocks with Increased Lipophilicity Compatible with Solid-Phase Peptide Synthesis." Molecules. Available at: [Link]
Oddo, A., et al. (2025).[1] "Solid-Phase Guanidinylation of Peptidyl Amines Compatible with Standard Fmoc-Chemistry." Methods in Molecular Biology. Available at: [Link]
Hancock, R.E., et al. (2016). "Cationic Antimicrobial Peptides: Mechanisms of Action." Antibiotics.[4][9][12] Available at: [Link]
Verdonk, M., et al. (2021). "Lysine Stapling Screening Provides Stable and Low Toxic Cationic Antimicrobial Peptides." Journal of Medicinal Chemistry. Available at: [Link]
Application Note: Improving Peptide Solubility & Stability via Dimethylamino Side Chain Engineering
This Application Note is designed for researchers and drug development professionals seeking to overcome peptide solubility challenges using dimethylamino-modified side chains. Abstract Peptide therapeutics often suffer...
Author: BenchChem Technical Support Team. Date: March 2026
This Application Note is designed for researchers and drug development professionals seeking to overcome peptide solubility challenges using dimethylamino-modified side chains.
Abstract
Peptide therapeutics often suffer from poor aqueous solubility and aggregation, primarily driven by inter-molecular hydrogen bonding and hydrophobic collapse. While traditional solubilizing tags (e.g., PEG, poly-Arg) are effective, they can alter bioactivity or increase steric bulk significantly. This guide details the strategic use of dimethylamino side chains —specifically
-dimethyl-lysine (Lys(Me)) and -dimethylglycine (DMG) —to enhance solubility. Unlike simple charge addition, these modifications function by a dual mechanism: maintaining cationic solvation potential while sterically disrupting the hydrogen-bond networks responsible for -sheet aggregation.
Mechanism of Action: Why Dimethylamino?
The solubility improvement conferred by dimethylamino groups is not merely a function of hydrophilicity (in fact, methyl groups add lipophilicity). The benefit arises from aggregation breaking .
The Aggregation Problem
Many insoluble peptides form "gels" or precipitates due to extensive hydrogen bonding between backbone amides and side chains, often stacking into
-sheet structures. Standard Lysine residues () provide charge but still possess hydrogen bond donors ( has 3 protons).
The Dimethylamino Solution
Converting a primary amine (
) to a tertiary dimethylamine ():
Eliminates H-Bond Donors: The tertiary amine has no protons to donate for hydrogen bonding, disrupting the stabilization of aggregates.
Steric Interference: The bulky methyl groups create steric clashes that prevent close packing of peptide chains.
Maintained Charge: The pKa of the dimethylamino group on a Lysine side chain is approximately 9.5–10.0 . At physiological pH (7.4), it remains protonated (
) and positively charged, ensuring electrostatic repulsion and solvation.
Comparative Properties
Feature
Native Lysine (Lys)
-Dimethyl-Lysine (Lys(Me))
-Trimethyl-Lysine (Lys(Me))
Side Chain Structure
pKa (approx.)
~10.5
~9.5–10.0
N/A (Fixed Charge)
H-Bond Donors
3
1 (Protonated form)
0
Hydrophobicity
Low
Moderate (Methyls add bulk)
Low (Quaternary salt)
Primary Utility
Charge / Recognition
Aggregation Disruption
Permanent Charge
Strategic Design & Application
Residue Substitution (Lys
Lys(Me)
)
Replace native Lysine residues with Lys(Me)
in non-critical binding regions. This is particularly effective in:
Amphipathic Helices: Disrupts the hydrophobic face stacking.
Measurement: Centrifuge at 10,000 x g for 5 min. Measure supernatant concentration via UV (A280 or A205).
Note: Dimethylation changes the molecular weight (+28 Da per Lysine). Adjust extinction coefficients accordingly if using gravimetric methods, though Tryptophan/Tyrosine absorbance remains largely unchanged.
Troubleshooting Common Issues
Issue
Probable Cause
Solution
Peptide still precipitates
Hydrophobic collapse dominates over H-bond disruption.
Add a "Helping Hand" tag (e.g., solubilizing linker) or increase the number of Lys(Me) substitutions.
Low Yield in SPPS
Steric hindrance of the dimethyl group.
Use stronger coupling agents (HATU/HOAt) and double coupling times.
Incomplete Alkylation (Method B)
pH drift or old reducing agent.
Ensure pH stays near 7.5. Use fresh NaCNBH.
References
Hampton Research. Reductive Alkylation Kit User Guide. (Methodology for protein/peptide alkylation to alter solubility and crystallizability).[2][4] Link
BenchChem. Application Notes: Purification of Peptides Containing N,N-Dimethyl-L-Valine. (Discusses hydrophobicity vs. stability trade-offs). Link
Rayment, I. Reductive alkylation of lysine residues to alter crystallization properties of proteins.[5] Methods in Enzymology, 1997. (Foundational text on the chemical modification). Link
Bachem. Peptide Solubility Guidelines. (General strategies for solubilizing difficult peptides). Link
LifeTein. Peptide Solubility and Modification Guide. (Overview of chemical modifications for solubility). Link
Application Note: Strategic Loading of Fmoc-DL-Dap(Me)2-OH
This guide outlines the optimized protocols for loading Fmoc-DL-Dap(Me)2-OH ( -Fmoc- -dimethyl-2,3-diaminopropionic acid) onto Wang and Rink Amide resins.[1][2] Executive Summary Fmoc-DL-Dap(Me)2-OH presents a unique syn...
Author: BenchChem Technical Support Team. Date: March 2026
This guide outlines the optimized protocols for loading Fmoc-DL-Dap(Me)2-OH (
-Fmoc--dimethyl-2,3-diaminopropionic acid) onto Wang and Rink Amide resins.[1][2]
Executive Summary
Fmoc-DL-Dap(Me)2-OH presents a unique synthetic challenge due to its basic tertiary amine side chain (
-dimethyl).[1][2] In Solid-Phase Peptide Synthesis (SPPS), this functional group acts as an internal base, chemically mimicking 4-dimethylaminopyridine (DMAP).[1][2]
On Rink Amide Resin: Loading is straightforward but requires buffering to prevent activation interference.
On Wang Resin: The loading process is critical.[3] The standard esterification method (DIC/DMAP) poses a high risk of uncontrolled racemization and side reactions because the molecule itself is autocatalytic.
This guide recommends the MSNT/MeIm method or a modified DIC/Oxyma protocol to ensure high loading efficiency without compromising the integrity of the building block.
Molecule Profile & Chemical Challenges
Property
Detail
Synthetic Implication
Molecule
Fmoc-DL-Dap(Me)2-OH
Racemic mixture; stereocontrol is limited to kinetic resolution.[1][2]
Side Chain
Tertiary Amine (pKa ~10.7). Acts as an internal base/catalyst.[1][2]
Risk Factor
Autocatalysis
The side chain can abstract the -proton, leading to oxazolone formation and racemization during activation.
Solubility
Good in DMF/DCM
Compatible with standard SPPS solvents.
Resin Selection Strategy
The choice of resin dictates the C-terminal functionality and the loading chemistry.
Rink Amide (Amide C-term): Recommended. Uses stable amide bond formation.
Wang Resin (Acid C-term): Challenging. Requires ester bond formation.
Expert Note: If the C-terminal acid is required, consider 2-Chlorotrityl Chloride (2-CTC) resin instead of Wang.[1][2] 2-CTC loads under very mild conditions (DCM/DIEA) and avoids the harsh activation required for Wang, mitigating the risk of side-chain interference. If Wang is mandatory, follow Protocol B strictly.
Figure 1: Decision matrix for resin selection based on chemical compatibility.
Protocol A: Loading on Rink Amide Resin
Objective: Formation of an amide bond between the carboxyl group of Fmoc-Dap(Me)2-OH and the amine of the Rink linker.
Mechanism: Standard carbodiimide coupling.
Reagents: DIC (Diisopropylcarbodiimide) and Oxyma Pure (Ethyl cyano(hydroxyimino)acetate).[1][2] Note: Oxyma is preferred over HOBt to suppress racemization.
Objective: Formation of an ester bond between the carboxyl group and the benzyl alcohol linker.
The Problem: Standard Wang loading uses DIC and catalytic DMAP. However, Dap(Me)2 is structurally analogous to DMAP .[1][2] Adding external DMAP creates a "double catalyst" effect, leading to rapid racemization and potential oligomerization.
Recommended Method: MSNT/MeIm (Mesitylene-2-sulfonyl-3-nitro-1,2,4-triazole)
This method is highly efficient for esterification and minimizes racemization compared to the symmetric anhydride method.[1][2]
Step-by-Step Procedure:
Resin Preparation:
Swell Wang resin in DCM (dry) for 1 hour.[1][2] Swelling in DCM is crucial for Wang loading efficiency.[3]
Add Acetic Anhydride (2 eq) and Pyridine (2 eq) in DCM. Shake for 30 mins.
This caps unreacted hydroxyl groups on the Wang linker to prevent deletion sequences in subsequent steps.
Quality Control: Determination of Loading
Since the starting material is a DL mixture, chiral HPLC of the cleaved product is necessary to determine the final enantiomeric ratio (if relevant). For total loading quantification:
UV Fmoc Assay:
Dry a small aliquot of loaded resin (approx. 5–10 mg).[2]
Weigh exactly into a volumetric flask.
Add 20% Piperidine/DMF.[4][5][8] Let stand for 20 minutes.
Chan, W. C., & White, P. D. (2000). Fmoc Solid Phase Peptide Synthesis: A Practical Approach. Oxford University Press. (Standard reference for Wang/Rink protocols).
Blankemeyer-Menge, B., et al. (1990).[1][2] "Simultaneous Multiple Synthesis of Protected Peptide Fragments on 'Allyl' Functionalized Cellulose Disc Supports." Tetrahedron Letters, 31(12), 1701-1704.[1][2] (Describes the MSNT/MeIm method for esterification). Link
Di Fenza, A., et al. (2009).[2] "Racemization Studies of Fmoc-Cys(Trt)-OH during Stepwise Solid-Phase Peptide Synthesis." European Journal of Organic Chemistry. (Discusses base-catalyzed racemization mechanisms relevant to basic side chains).
Biotage Application Note. "How To Load The First Amino Acid Onto Wang Resin." (Comparison of DIC/DMAP vs other methods). Link
Sigma-Aldrich. "Peptide Resin Loading Protocols."[1][2] (Detailed methodologies for MSNT and Symmetric Anhydride). Link
Designing pH-Responsive Peptides with Dimethylamino Groups for Targeted Intracellular Delivery
Executive Summary & Mechanistic Rationale The targeted delivery of therapeutics to the tumor microenvironment (TME) and subsequent escape from the endosomal/lysosomal pathway remain primary bottlenecks in nanomedicine. T...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Mechanistic Rationale
The targeted delivery of therapeutics to the tumor microenvironment (TME) and subsequent escape from the endosomal/lysosomal pathway remain primary bottlenecks in nanomedicine. The extracellular TME is mildly acidic (pH 6.5–6.8) due to the Warburg effect, while late endosomes and lysosomes exhibit even steeper acidity (pH 5.0–6.0)[1].
Designing peptides that undergo sharp physicochemical transitions in response to these specific pH gradients is a highly effective targeting strategy. The incorporation of dimethylamino groups —either through unnatural amino acids like N,N-dimethyllysine or via polymer-peptide conjugates using poly(2-(dimethylamino)ethyl methacrylate) (PDMAEMA)—provides a precise chemical trigger[2].
The Causality of the pH Trigger:
Dimethylamino groups contain a tertiary amine with an apparent pKa typically ranging from 6.5 to 7.5, depending on adjacent residues and polymer chain length[2].
At physiological pH (7.4): The tertiary amines are largely unprotonated. The peptide remains hydrophobic or amphiphilic, favoring self-assembly into stable nanostructures (e.g., micelles) or maintaining a soluble, disordered State I[3].
At acidic pH (< 6.8): The amines become rapidly protonated. This influx of cationic charge induces massive electrostatic repulsion and increased hydrophilicity. Mechanistically, this triggers micelle disassembly, drives coil-to-helix conformational shifts for membrane insertion (analogous to pH Low Insertion Peptides, pHLIPs), and facilitates endosomal escape via the "proton sponge" effect[3][4].
Fig 1. Mechanistic pathway of pH-responsive dimethylamino-modified peptides.
Design Architectures
When engineering these systems, scientists typically employ one of two architectural strategies:
Intrinsic Peptide Modification (Unnatural Amino Acids): Incorporating N,N-dimethyllysine directly into the peptide backbone during Solid-Phase Peptide Synthesis (SPPS). This allows for precise, sequence-specific tuning of the peptide's isoelectric point (pI) without the steric hindrance of bulky polymers.
Polymer-Peptide Hybrids: Conjugating a pH-responsive block, such as PDMAEMA, to a targeting peptide. PDMAEMA undergoes a sharp micellization-demicellization transition, making it ideal for encapsulating hydrophobic drugs like Doxorubicin (DOX) at pH 7.4 and releasing them at pH 5.0[5][6].
Analytical & Functional Protocols
To ensure a self-validating experimental system, the following protocols are designed to confirm the chemical synthesis, verify the biophysical mechanism, and validate the functional drug release.
Fig 2. Experimental workflow for validating pH-responsive peptide formulations.
Protocol 1: Determination of Apparent pKa via Potentiometric Titration
Causality Note: The exact pKa of a dimethylamino group shifts based on its microenvironment (neighboring residues). Titration in a controlled ionic strength buffer ensures the measured pKa accurately reflects physiological conditions[7].
Preparation: Dissolve 2 mg of the purified dimethylamino-peptide in 10 mL of 150 mM NaCl solution (to mimic physiological ionic strength).
Basification: Adjust the initial pH to 10.0 using 0.1 M NaOH. At this pH, all tertiary amines are fully deprotonated.
Titration: Titrate the solution with 0.01 M HCl in 10 µL increments under continuous magnetic stirring at 25°C.
Data Logging: Record the pH after each addition once the reading stabilizes.
Validation/Analysis: Plot the titration curve (pH vs. volume of HCl). Calculate the first derivative (dpH/dV). The peak of the first derivative corresponds to the inflection point, yielding the apparent pKa of the dimethylamino groups.
Protocol 2: Structural Characterization via Circular Dichroism (CD)
Causality Note: High chloride concentrations (like those in standard PBS) strongly absorb deep-UV light, masking peptide secondary structure signals below 200 nm. Therefore, low-salt phosphate and acetate buffers are strictly required to observe the coil-to-helix transition[8].
Buffer Preparation: Prepare 10 mM Sodium Phosphate buffer (pH 7.4) and 10 mM Sodium Acetate buffer (pH 5.0).
Sample Dilution: Dilute the peptide to a final concentration of 50 µM in both buffers.
Measurement: Load the sample into a 1 mm path-length quartz cuvette.
Scanning: Scan from 190 nm to 260 nm at 20°C using a CD spectrometer. Use a scanning speed of 50 nm/min and average 3 accumulations.
Validation: A functional pH-responsive peptide will show a random coil signature (minimum at ~200 nm) at pH 7.4, and shift to an
-helical signature (minima at 208 nm and 222 nm) at pH 5.0 due to protonation-driven membrane-insertion states[3].
Protocol 3: pH-Triggered Drug Release Kinetics (DOX Model)
Causality Note: A dialysis membrane with a Molecular Weight Cut-Off (MWCO) of 3.5 kDa is chosen because it traps the larger peptide-drug micelles (>10 kDa) but allows the free, released DOX (MW 543 Da) to diffuse into the sink solution, ensuring accurate measurement of release kinetics[6].
Formulation: Load DOX into the dimethylamino-peptide micelles. Remove unencapsulated DOX via centrifugation/filtration.
Dialysis Setup: Transfer 2 mL of the DOX-loaded peptide solution into a dialysis bag (MWCO 3.5 kDa).
Sink Conditions: Submerge the bags into 20 mL of release media:
Condition A: PBS (pH 7.4)
Condition B: Acetate buffer (pH 5.0)
Incubation: Incubate at 37°C under gentle shaking (100 rpm).
Sampling: At predetermined time points (1, 2, 4, 8, 12, 24, 48 h), withdraw 1 mL of the release media and immediately replace it with 1 mL of fresh, pre-warmed media to maintain sink conditions.
Quantification: Measure DOX fluorescence (Ex: 480 nm, Em: 590 nm) to calculate the cumulative release percentage.
Data Synthesis & Expected Outcomes
The following table summarizes the self-validating biophysical parameters expected from a successfully engineered dimethylamino-based pH-responsive peptide system.
Parameter
pH 7.4 (Physiological)
pH 6.5 (Tumor Microenvironment)
pH 5.0 (Endosome/Lysosome)
Amine Protonation State
< 10% (Neutral)
~50% (Partially Cationic)
> 95% (Highly Cationic)
Secondary Structure (CD)
Random Coil / Aggregated
Transition State
-Helix / Disassembled
Hydrodynamic Diameter (DLS)
~100 nm (Intact Micelles)
~150 nm (Swelling via Repulsion)
< 10 nm (Dissociated Unimers)
Cumulative DOX Release (24h)
< 20% (Stable Encapsulation)
~50% (Triggered Release)
> 80% (Rapid Burst Release)
Table 1. Quantitative summary of physicochemical transitions across physiological and intracellular pH gradients.
References
Delivery of Chemotherapy Agents and Nucleic Acids with pH-Dependent Nanoparticles . nih.gov. 1
Characterizing transmembrane-lipid interactions of EphA2 and pH responsive peptides . tennessee.edu. 3
Strategies for the Development of pH-Responsive Synthetic Polypeptides and Polymer-Peptide Hybrids . mdpi.com. 8
Stimuli-Responsive Polymeric Nanocarriers for Drug Delivery, Imaging, and Theragnosis . mdpi.com. 7
Mechanisms and challenges of nanocarriers as non-viral vectors of therapeutic genes for enhanced pulmonary delivery . nih.gov.4
Recent Development of pH-Responsive Polymers for Cancer Nanomedicine . nih.gov. 5
Nanoparticle Formulation and pH-Responsive Release Mechanism . encyclopedia.pub. 2
Design and Applications of Tumor Microenvironment-Responsive Nanogels as Drug Carriers . frontiersin.org. 6
Technical Support Center: Advanced Solutions for Sterically Hindered Amino Acid Coupling
Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address t...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address the challenges of incomplete coupling of sterically hindered amino acids in peptide synthesis. As Senior Application Scientists, we have designed this guide to not only offer solutions but also to explain the underlying chemical principles to empower your experimental choices.
Frequently Asked Questions (FAQs)
Q1: What are the primary causes of incomplete coupling with sterically hindered amino acids?
A1: Incomplete coupling of sterically hindered amino acids is a common challenge in solid-phase peptide synthesis (SPPS) and can be attributed to several factors:
Inherent Steric Bulk: The spatial arrangement and size of atomic groups near the reaction site can physically obstruct the formation of the peptide bond.[1] This is particularly prevalent with:
α,α-disubstituted amino acids: Residues like α-aminoisobutyric acid (Aib) possess two substituents on the α-carbon, severely limiting access to the amine group.[1]
N-methylated amino acids: A methyl group on the amide nitrogen diminishes its nucleophilicity and introduces steric bulk, complicating the coupling process.[1][2]
β-branched amino acids: Amino acids such as Valine (Val) and Isoleucine (Ile) have bulky side chains branching at the β-carbon, which can impede the approach to the peptide backbone.[1]
Suboptimal Coupling Reagents: Standard carbodiimide reagents like DCC (N,N'-dicyclohexylcarbodiimide) and DIC (N,N'-diisopropylcarbodiimide) are often insufficiently potent for sterically demanding couplings.[3]
Insufficient Reaction Kinetics: Steric hindrance slows down the rate of reaction.[3] Standard coupling times may not be adequate to drive the reaction to completion.
Peptide Aggregation: The growing peptide chain, especially if it contains hydrophobic residues, can aggregate on the solid support, blocking the N-terminal amine and preventing the incoming amino acid from coupling.[4]
Poor Resin Swelling: Inadequate swelling of the resin in the chosen solvent can limit the accessibility of reactive sites, leading to lower coupling efficiency.[4]
Q2: How can I reliably monitor the efficiency of a coupling reaction involving a hindered amino acid?
A2: Consistent monitoring is crucial for identifying and addressing incomplete coupling. The most widely used method is the Kaiser test (or ninhydrin test) .[4] This qualitative test detects the presence of free primary amines on the resin.
Positive Result (Blue Beads): Indicates the presence of unreacted N-terminal amines, signifying an incomplete coupling reaction.[4]
Negative Result (Colorless/Yellow Beads): Suggests that the coupling reaction is complete.[4]
For a quantitative assessment, UV-Vis spectrophotometry can be used to monitor the release of the dibenzylfulvene-piperidine adduct during Fmoc deprotection, which allows for the calculation of the amount of Fmoc group removed in the previous step.[5]
Q3: What should I do if the Kaiser test is positive after the initial coupling attempt?
A3: A positive Kaiser test necessitates immediate action to avoid the accumulation of deletion sequences. The most common and effective strategy is double coupling .[5] This involves repeating the coupling step with a fresh preparation of the activated amino acid to drive the reaction to completion.[5]
Troubleshooting Guide: From Common Issues to Advanced Strategies
This section provides a structured approach to troubleshooting, starting with initial corrective actions and progressing to more advanced techniques for particularly challenging couplings.
Issue 1: Initial Coupling Failure with a Hindered Residue
If you observe a positive Kaiser test after a standard coupling protocol, consider the following immediate interventions.
Solution A: Double Coupling
This is the first line of defense against incomplete coupling. The rationale is to provide a second opportunity for the coupling reaction to occur with fresh reagents.
Solution B: Extend Reaction Time
For sterically hindered amino acids, a longer reaction time can compensate for the slower reaction rate.[5] Extending the coupling from the standard 1-2 hours to several hours or even overnight can significantly improve yields.[1][3]
Solution C: Increase Reagent Concentration
Increasing the concentration of the amino acid and coupling reagents can enhance reaction kinetics.[5][6] By reducing the solvent volume, the probability of effective molecular collisions increases.[6]
If double coupling and extended reaction times are insufficient, a change in reaction conditions and reagents is warranted.
Solution A: Switch to a More Potent Coupling Reagent
The choice of coupling reagent is critical. For hindered residues, move beyond standard carbodiimides to more powerful in-situ activating reagents.[3]
Uronium/Aminium Salts: Reagents like HATU , HBTU , and HCTU are highly effective as they form reactive esters that can overcome significant steric barriers.[3][7] HATU is often considered one of the most efficient coupling reagents due to the anchimeric assistance provided by the pyridine nitrogen in the HOAt leaving group.
Phosphonium Salts: Reagents such as PyBOP and PyAOP are also excellent choices for difficult couplings.[7] A key advantage of phosphonium salts is that they do not cause guanidinylation of the free N-terminal amine, a potential side reaction with uronium salts when used in excess.[8]
COMU: This third-generation uronium salt incorporates OxymaPure, making it a safer and highly efficient alternative to HOBt or HOAt-based reagents.[8][9][10] It exhibits excellent solubility and reduced allergenic potential.[9][10]
Reagent Type
Examples
Active Ester Formed
Reactivity
Key Considerations
Carbodiimides
DCC, DIC
O-acylisourea
Low-Moderate
Often insufficient for hindered couplings; can lead to racemization.[2][3][7]
Uronium/Aminium
HBTU, HATU, HCTU
OBt, OAt, O-6-ClBt
High
Highly effective, but can cause guanidinylation if used in excess.[3][11]
Phosphonium
PyBOP, PyAOP
OBt, OAt
High
Excellent for hindered couplings; does not cause guanidinylation.
Oxyma-based
COMU
Oxyma
High
Safer alternative to benzotriazole-based reagents with comparable or superior performance to HATU.[8][9][10]
Solution B: Optimize the Solvent System
The solvent plays a crucial role in solvating the growing peptide-resin complex.[3]
N-methylpyrrolidone (NMP) is often superior to Dimethylformamide (DMF) for its enhanced solvating properties, which can help to disrupt peptide aggregation.[3][5]
For particularly challenging sequences, a solvent mixture such as DCM/DMF/NMP (1:1:1) can be beneficial.[3]
Microwave energy can be used to heat the reaction, providing the necessary activation energy to overcome steric barriers and drive difficult couplings to completion rapidly and efficiently.[3][12][13] This technique can significantly reduce reaction times and minimize the formation of side products.[12]
For the most challenging couplings, such as those involving two adjacent α,α-disubstituted amino acids, even the most potent coupling reagents may fail. In these cases, alternative activation strategies are necessary.
Solution: Acyl Fluoride Formation
Converting the carboxylic acid of the incoming amino acid to an acyl fluoride is a highly effective strategy for extremely hindered couplings.[3][10] Amino acid fluorides are highly reactive and are particularly well-suited for coupling sterically demanding residues like Aib.[8][10] Reagents like TFFH (Tetramethylfluoroformamidinium hexafluorophosphate) can be used to generate the amino acid fluoride in situ.[10]
Experimental Protocols
Protocol 1: Double Coupling using HATU
This protocol is recommended when a positive Kaiser test is observed after the first coupling attempt.
First Coupling:
Following standard Fmoc deprotection and thorough washing of the resin with DMF, prepare the activated amino acid solution.
In a separate vessel, pre-activate the sterically hindered Fmoc-amino acid (4 equivalents relative to resin loading) by dissolving it with HATU (3.9 equivalents) and a non-nucleophilic base like DIPEA (8 equivalents) in DMF.[3]
Allow the pre-activation to proceed for 1-5 minutes.[3]
Add the activated amino acid solution to the resin and allow the coupling reaction to proceed for 45-60 minutes.[3]
Wash the resin with DMF.
Second Coupling:
Repeat the entire coupling procedure with a fresh solution of the activated amino acid.[3]
Monitoring:
Perform a Kaiser test to confirm the completion of the coupling. If the test is still positive, consider the more advanced strategies outlined above.
Protocol 2: Capping Unreacted Amines
If a small number of free amines remain after double coupling and you wish to prevent the formation of deletion sequences, you can "cap" these unreacted N-termini. This terminates the peptide chain at that point.
Washing: Thoroughly wash the peptide-resin with DMF.
Capping Solution: Prepare a solution of acetic anhydride and pyridine (or DIPEA) in DMF.
Capping Reaction: Add the capping solution to the resin and allow it to react for 30 minutes. This will acetylate any free amines, rendering them unreactive to subsequent coupling steps.
Washing: Wash the resin extensively with DMF to remove excess reagents.
Visualizing the Troubleshooting Workflow
The following diagram illustrates a logical progression for troubleshooting incomplete coupling of sterically hindered amino acids.
Caption: A decision tree for troubleshooting incomplete coupling.
References
Vertex AI Search. (n.d.). Optimizing Peptide Coupling: Key Techniques.
BenchChem. (2025). Technical Support Center: Troubleshooting Low Yield in Solid-Phase Peptide Synthesis (SPPS).
BenchChem. (2025). Troubleshooting incomplete coupling of 8-Aminooctanoic acid in peptide synthesis.
Subiros-Funosas, A., et al. (2021). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Pharmaceuticals.
Biotage. (2023, January 30). Five Tips and Tricks for Success in Solid Phase Peptide Synthesis.
Creative Peptides. (n.d.). How to Optimize Peptide Synthesis?.
Peptide Synthesis Reagents. (n.d.). Peptide Synthesis Reagents: A Guide to Coupling and Protecting Groups.
PubMed. (n.d.). Microwave-enhanced solution coupling of the alpha,alpha-dialkyl amino acid, Aib.
BenchChem. (2025). Technical Support Center: Optimizing Coupling Reactions for Sterically Hindered Amino Acids.
BenchChem. (2025). A Head-to-Head Battle of Coupling Reagents: COMU vs. BOP-Cl for Hindered Amino Acid Coupling.
PubMed. (n.d.). Comparative study of methods to couple hindered peptides.
Bachem. (2024, June 4). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives.
Technical Support Center: Fmoc Deprotection of Basic Amino Acids
Introduction: The Cornerstone of SPPS Welcome to the technical support center for Solid-Phase Peptide Synthesis (SPPS). This guide is designed for researchers, scientists, and drug development professionals to provide in...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Cornerstone of SPPS
Welcome to the technical support center for Solid-Phase Peptide Synthesis (SPPS). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into one of the most critical and repetitive steps in Fmoc-based SPPS: the removal of the 9-fluorenylmethyloxycarbonyl (Fmoc) protecting group. While seemingly routine, this step presents unique challenges, especially when dealing with the basic amino acid residues Arginine (Arg), Histidine (His), and Lysine (Lys).
The Fmoc group's utility is rooted in its lability to mild basic conditions, typically a solution of piperidine in N,N-dimethylformamide (DMF), which allows for an orthogonal strategy with acid-labile side-chain protecting groups.[1][2] The deprotection proceeds via a base-catalyzed β-elimination mechanism, liberating the N-terminal amine for the next coupling cycle and generating a dibenzofulvene (DBF) byproduct.[3][4] This DBF molecule is a reactive electrophile that must be scavenged, usually by the excess piperidine, to prevent unwanted side reactions.[3][5]
This guide will dissect the nuances of this reaction, explain the causality behind common failures, and provide robust troubleshooting protocols to ensure the highest purity and yield for your synthetic peptides.
The General Fmoc Deprotection Protocol
This protocol serves as the standard procedure for a single deprotection cycle in manual Fmoc-SPPS.
Experimental Protocol: Standard Fmoc Deprotection
Resin Preparation: Ensure the peptide-resin is well-swollen in DMF within a reaction vessel. Drain the solvent.
Initial Deprotection: Add a solution of 20% (v/v) piperidine in DMF to the resin, ensuring all beads are fully submerged. Agitate for 3-5 minutes.[1][6]
Drain: Drain the deprotection solution.
Main Deprotection: Add a fresh aliquot of 20% piperidine in DMF. Agitate for 10-20 minutes. The exact time may need optimization based on sequence difficulty and aggregation tendency.[1][3]
Drain: Drain the deprotection solution.
Washing: Thoroughly wash the resin with DMF (5-7 cycles) to completely remove residual piperidine and the dibenzofulvene-piperidine adduct.[1] A final wash with Dichloromethane (DCM) followed by DMF can be beneficial before proceeding to the coupling step.
Monitoring Deprotection
The completion of the deprotection can be monitored by quantifying the UV absorbance of the released dibenzofulvene-piperidine adduct, which has a characteristic maximum absorbance around 301 nm.[2][7] This is a standard feature in automated synthesizers and can be adapted for manual synthesis to ensure complete Fmoc removal at each step.
Challenges with Basic Amino Acid Residues
Basic amino acids, due to their unique side-chain functionalities, introduce specific challenges during the iterative Fmoc deprotection steps. Understanding these potential pitfalls is the first step toward prevention.
Arginine (Arg): The Sulfonyl Group Challenge
Arginine's guanidinium group is strongly basic and requires robust protection, typically with sulfonyl-based groups like Pbf (2,2,4,6,7-pentamethyldihydrobenzofuran-5-sulfonyl).[8][9] While stable to piperidine, issues can arise.
Incomplete Deprotection: The bulky Pbf group on Arg can contribute to steric hindrance and peptide aggregation, slowing down Fmoc removal from the preceding residue.[10] Incomplete deprotection leads to deletion sequences, a major source of impurities.
Side-Chain Reactions During Final Cleavage: Though not a deprotection issue, the choice of Arg protecting group is critical. Older groups like Pmc are more prone to causing tryptophan alkylation during final TFA cleavage than the modern Pbf group.[9][11]
Histidine (His): The Imidazole Conundrum
The imidazole side chain of histidine is nucleophilic and can catalyze side reactions. Its protection is crucial but not without complications.
Side-Chain Protection Lability: The most common protecting group for His is the trityl (Trt) group.[12][13] While generally stable to piperidine, it is acid-labile and can suffer from partial cleavage during repeated deprotection cycles, especially in longer syntheses. This premature deprotection exposes the nucleophilic imidazole ring, which can be acylated or lead to other modifications.
Racemization: Histidine is highly prone to racemization during activation for the coupling step. While not a deprotection side reaction, it's a critical consideration. Using additives like Oxyma Pure during coupling or employing pre-formed derivatives like Fmoc-His(Boc)-OH can significantly suppress this.[14]
Lysine (Lys): Generally Robust, But...
Lysine, with its primary amine side chain typically protected by a Boc group, is the most straightforward of the basic residues. The Boc group is exceptionally stable to piperidine. However, problems can still occur:
Dibenzofulvene (DBF) Adduct Formation: If piperidine concentration is insufficient or washing is inadequate, the reactive DBF byproduct can alkylate the newly deprotected N-terminal amine or the side-chain amine of a prematurely deprotected Lysine.[5][15] This results in a mass addition of +178 Da.
Aggregation: Lysine-rich sequences, particularly in conjunction with other hydrophobic residues, can promote peptide aggregation, hindering both deprotection and coupling steps.
Troubleshooting Guide & FAQs
This section addresses specific issues you may encounter during your experiments in a direct question-and-answer format.
Diagram: Troubleshooting Workflow for Fmoc Deprotection Issues
Caption: A decision tree for troubleshooting common Fmoc-SPPS deprotection problems.
Frequently Asked Questions (FAQs)
Q1: My final peptide yield is very low, and mass spec shows a series of deletion sequences. What happened?
A1: This is a classic sign of incomplete Fmoc deprotection at one or more cycles.[16] When the Fmoc group is not fully removed, the subsequent amino acid cannot be coupled, leading to a truncated or "deleted" sequence. This is often caused by peptide aggregation on the resin, which physically prevents the piperidine solution from reaching the N-terminus.[6][16] Steric hindrance from bulky protecting groups, like Arg(Pbf), can also contribute.[10]
Recommended Action:
Extend Deprotection Time: Increase the second piperidine treatment to 20 or even 30 minutes.
Use a Stronger Base: For particularly difficult sequences, switch to a more potent deprotection cocktail. A common solution is 2% 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) and 2% piperidine in DMF.[3][16] DBU is a stronger, non-nucleophilic base that accelerates Fmoc removal, while the piperidine is still required to scavenge the DBF byproduct.[3]
Improve Solvation: Consider switching from DMF to N-Methyl-2-pyrrolidone (NMP) or adding chaotropic salts like LiCl to wash steps to disrupt aggregation.[16]
Q2: My mass spec shows a peak at [M+178]. What is this impurity?
A2: A mass addition of +178 Da corresponds to the covalent attachment of one dibenzofulvene (DBF) molecule to your peptide.[5] DBF is the reactive byproduct of Fmoc cleavage.[3] Under ideal conditions, it is immediately quenched by the excess piperidine in the deprotection solution.[2][5] However, if the piperidine concentration is too low, the solution is old, or post-deprotection washing is insufficient, residual DBF can alkylate the free N-terminal amine of your peptide via a Michael-type addition.[5]
Recommended Action:
Use Fresh Reagents: Always use a freshly prepared 20% piperidine in DMF solution.
Ensure Sufficient Excess: Make sure the volume of the deprotection solution is adequate to fully swell the resin and provide a large molar excess of piperidine.
Intensify Washing: After the final deprotection step, perform extra DMF washes (e.g., 7-8 times) to ensure all the DBF-piperidine adduct and any residual DBF are completely removed before the coupling step begins.
Q3: I'm synthesizing a peptide with an Asp-Gly sequence and see a pair of peaks with the same mass upon purification. What's the cause?
A3: This is highly indicative of aspartimide formation.[17][18] The backbone amide nitrogen following an aspartic acid (Asp) residue can attack the side-chain ester under basic conditions (i.e., during piperidine treatment), forming a five-membered cyclic imide.[17][19] This aspartimide intermediate is problematic because it can be opened by piperidine or water to yield not only the desired α-aspartyl peptide but also the undesired β-aspartyl peptide, where the peptide chain continues from the side-chain carboxyl group.[18] These isomers often have very similar chromatographic properties, making purification extremely difficult.[18] The Asp-Gly sequence is particularly susceptible due to the lack of steric hindrance from the glycine residue.[19]
Recommended Action:
Modify Deprotection Cocktail: Add an acidic additive to your deprotection solution to lower its basicity. A solution of 20% piperidine with 0.1 M Hydroxybenzotriazole (HOBt) or Oxyma Pure in DMF can significantly suppress aspartimide formation.[18][20][21]
Use Modified Building Blocks: For very sensitive sequences, the most robust solution is to use a specially protected building block. Options include using Fmoc-Asp(OMpe)-OH or Fmoc-Asp(OBno)-OH, which are designed to be resistant to this side reaction, or incorporating a backbone-protecting group (e.g., Hmb) on the amino acid following the Asp.[22]
Use fresh 20% piperidine solution; Improve post-deprotection washes.
Aspartimide Formation
Isomeric peaks (same mass); Peaks at [M + 85 Da] (piperidide adduct).[23]
Base-catalyzed cyclization of Asp residues.[17][18]
Add 0.1M HOBt or Oxyma to deprotection solution; Use modified Asp derivatives.[20]
Premature His(Trt) Loss
Side-product formation related to His
Partial cleavage of the Trt group by piperidine over many cycles.
Minimize deprotection times; Consider using a more stable protecting group if issues persist.
Advanced Protocols & Optimization
For sequences that prove particularly challenging, the standard protocols may be insufficient. The following advanced methods can overcome common hurdles.
Protocol for Deprotection of Aggregation-Prone Sequences
Resin Preparation: Swell the resin in NMP for at least 1 hour.
Initial Deprotection: Add a solution of 20% piperidine in NMP. Agitate for 5 minutes.
Drain: Drain the solution.
Main Deprotection: Add a fresh solution of 2% DBU / 2% piperidine in NMP. Agitate for 15-20 minutes.
Drain: Drain the solution.
Disruptive Washes: Perform the following wash cycle three times:
Wash with NMP (1 min).
Wash with Isopropanol (1 min).
Wash with DCM (1 min).
Final Wash: Wash the resin thoroughly with NMP (5 times) before proceeding to coupling.
By understanding the chemical principles behind Fmoc deprotection and anticipating the unique challenges posed by basic amino acids, researchers can effectively troubleshoot and optimize their synthesis protocols, leading to higher quality peptides and more reliable scientific outcomes.
References
Aspartimide Formation in Solid-Phase Peptide Synthesis (SPPS). BenchChem. Link
Overview of Solid Phase Peptide Synthesis. AAPPTec. Link
Dibenzofulvene Peptide Alkylation: Mass Shift & Mechanism. Peptide Chemistry. Link
Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis. Wiley Online Library. Link
Terminology of Antibody Drug for Fmoc Deprotection. GenScript. Link
Technical Support Center: Aspartimide Formation in Fmoc-SPPS. BenchChem. Link
The Chemistry of Fmoc Protecting Group and Deprotection Conditions: An In-depth Technical Guide. BenchChem. Link
Technical Support Center: Investigating Dibenzofulvene Adduct Formation with Thyroxine. BenchChem. Link
Arg Pbf Deprotection: Mechanism & Optimization in Fmoc-SPPS. Peptide Chemistry. Link
Solving Aspartimide Formation in Fmoc SPPS with Fmoc-Asp(OBno)-OH. MilliporeSigma. Link
Base-induced side reactions in Fmoc-solid phase peptide synthesis: Minimization by use of piperazine as N!-Fmoc deprotection reagent. Cambridge University Press. Link
Aggregation, Racemization and Side Reactions in Peptide Synthesis. AAPPTec. Link
Fmoc Resin Cleavage and Deprotection. MilliporeSigma. Link
Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine?. PMC. Link
Advances in Fmoc solid-phase peptide synthesis. PMC. Link
Side reactions associated with piperidine treatment of PEG-containing molecules. BenchChem. Link
Rapid Flow-Based Peptide Synthesis. Pentelute Lab. Link
Technical Support Center: Overcoming Low Yield in Solid-Phase Peptide Synthesis. BenchChem. Link
Technical Support Center: Troubleshooting Low Yield in Solid-Phase Peptide Synthesis (SPPS). BenchChem. Link
A Comparative Guide to the Efficacy of Fmoc-Arg(Pbf)-OH in Complex Peptide Synthesis. BenchChem. Link
Amino Acid Derivatives for Peptide Synthesis. AAPPTec. Link
Fmoc-Removal with Pyrrolidine Expands the Available Solvent Space in Green Solid-Phase Peptide Synthesis. ACS Sustainable Chemistry & Engineering. Link
Substitution determination of Fmoc-substituted resins at different wavelengths. PMC. Link
Technical Support Information Bulletin 1026 - Fmoc-Arg(Pmc). Aapptec Peptides. Link
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter the unique synthetic bottlenecks associated with modified peptides.
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter the unique synthetic bottlenecks associated with modified peptides. Peptides containing N,N-dimethylated amino acids (either at the N-terminus or on side chains like N,N-dimethyl-lysine) present distinct challenges during the final Solid-Phase Peptide Synthesis (SPPS) cleavage step.
The addition of two methyl groups transforms a primary amine into a sterically hindered, highly basic tertiary amine. This alters the peptide's hydrophobicity, its susceptibility to acid-catalyzed side reactions, and its behavior in standard precipitation workflows [1], [4].
This guide abandons generic advice to provide you with field-proven, mechanistically grounded troubleshooting strategies and self-validating protocols.
Q: Why do standard cleavage cocktails (like Reagent K or Reagent B) produce low yields or truncated sequences for my N,N-dimethylated peptides?A: The primary culprit is a combination of steric hindrance and electronic polarization. The bulky dimethylamino group sterically shields the adjacent peptide backbone and the C-terminal linker, impeding the access of Trifluoroacetic Acid (TFA) [1]. Furthermore, the tertiary amine is highly basic and immediately protonates in TFA to form a stable tertiary ammonium cation. This localized positive charge acts as a strong electron-withdrawing group, polarizing the adjacent amide bond. Under harsh or prolonged acidic conditions (such as the 3-hour incubations typical for Reagent K), this polarized bond undergoes rapid acid-catalyzed cleavage, resulting in a truncated "deletion" peptide [1], [2].
Q: How can I prevent the truncation of the peptide bond adjacent to the dimethylated residue?A: You must strictly control the cleavage kinetics. The solution is counterintuitive: instead of using complex scavenger cocktails, a simpler, milder mixture of TFA:H₂O (95:5 v/v) for a highly restricted timeframe (usually 1 hour) is optimal. Water acts as a mild nucleophile and a proton sink, slightly moderating the extreme acidity of neat TFA. This provides enough acidic strength to cleave the linker without crossing the activation energy threshold required to hydrolyze the polarized amide bond [1].
Q: My dimethylamino peptide will not precipitate in cold diethyl ether after cleavage. Did the synthesis fail?A: Not necessarily. The failure to precipitate is a physical chemistry issue, not a synthetic one. The dual methyl groups significantly increase the lipophilicity of the peptide. When combined with residual TFA, the peptide forms a hydrophobic TFA-salt that is highly soluble in moderately polar ethereal solvents [1]. To force precipitation, you must alter the dielectric constant of your anti-solvent and meticulously evaporate the bulk TFA prior to precipitation.
Quantitative Data: The Impact of Cleavage Cocktails
To illustrate the causality between cocktail composition, time, and truncation side-reactions, consider the following empirical data for a sterically hindered N-alkylated peptide model. Notice how prolonged exposure or the absence of water drastically shifts the equilibrium toward the deletion product.
Cleavage Cocktail Composition
Cleavage Time (h)
Desired Full-Length Peptide (%)
Truncated Deletion Product (%)
Reagent B (TFA:Phenol:Water:TIPS = 88:5:5:2)
2.0
17%
83%
Reagent B (TFA:Phenol:Water:TIPS = 88:5:5:2)
3.5
25%
75%
Pure TFA (Neat)
1.0
37%
63%
Pure TFA (Neat)
3.0
44%
56%
TFA:Water (95:5 v/v)
1.0
92%
8%
TFA:Water (95:5 v/v)
3.0
22%
78%
Data synthesized from optimization studies on sterically hindered N-alkylated peptides at 4°C [1].
Pathway & Workflow Visualizations
Fig 1. Divergent pathways during TFA cleavage of dimethylamino peptides based on cocktail harshness.
Fig 2. Self-validating micro-cleavage workflow for empirical optimization of cleavage time.
Experimental Protocols
Because sequence composition heavily influences the micro-environment of the dimethylamino group, you must treat every new sequence as an unknown. Do not proceed to global cleavage without executing a self-validating micro-cleavage.
This protocol establishes the exact kinetic window where linker cleavage is maximized, and backbone truncation is minimized [1].
Resin Preparation: Transfer three separate 10 mg aliquots of dried peptide-resin into clearly labeled 1.5 mL microcentrifuge tubes (T=30m, T=1h, T=2h).
Cocktail Preparation: In a fume hood, prepare 2 mL of fresh, cold (4°C) TFA:H₂O (95:5 v/v). Note: If your sequence contains Cys, Met, or Trp, add 2.5% Triisopropylsilane (TIPS) to quench carbocations [2].
Reaction Initiation: Add 200 µL of the cold cocktail to each tube. Vortex gently for 5 seconds and incubate at room temperature.
Time-Course Quenching: At exactly 30 minutes, 1 hour, and 2 hours, quench the respective reaction by adding 1 mL of ice-cold diethyl ether directly to the tube.
Isolation: Centrifuge the tubes at 10,000 x g for 3 minutes. Carefully decant the ether supernatant, ensuring the peptide pellet remains undisturbed. Wash the pellet with an additional 1 mL of cold ether and repeat centrifugation.
Analytical Validation: Dissolve each pellet in 200 µL of 50% Acetonitrile/Water containing 0.1% Formic Acid. Analyze via LC-MS.
Decision Gate: Calculate the Area Under the Curve (AUC) for the desired mass [M+H]+ versus the truncated mass. Select the time point that yields the highest ratio of desired product.
Protocol 2: Optimized Global Cleavage & Hydrophobic Precipitation
Once the optimal time is determined (e.g., 1 hour), use this protocol to scale up, specifically addressing the altered lipophilicity of dimethylamino peptides [1].
Global Cleavage: Add the optimized cold cleavage cocktail to the bulk dried resin (approx. 10 mL per gram of resin). Stir gently at 4°C for the exact duration determined in Protocol 1.
Filtration: Filter the resin through a fritted syringe, collecting the TFA filtrate in a round-bottom flask. Wash the resin once with 1-2 mL of neat TFA to maximize recovery.
Critical Evaporation: Place the flask under a gentle stream of Nitrogen gas (N₂) in a fume hood. Evaporate the TFA until the total volume is reduced by 80-90% . Causality: Removing the bulk TFA prevents the lipophilic dimethylamino peptide from remaining dissolved in the subsequent ether phase.
Anti-Solvent Precipitation: Prepare a 1:1 (v/v) mixture of ice-cold Diethyl Ether and Hexane (or Methyl tert-butyl ether, MTBE). Add this anti-solvent dropwise to the concentrated peptide oil (use a 10-fold volume relative to the remaining oil). The addition of Hexane/MTBE lowers the polarity of the anti-solvent, forcing the hydrophobic peptide to precipitate.
Collection: Transfer the suspension to centrifuge tubes, pellet the peptide at 4,000 x g for 5 minutes, decant, and wash twice more with the cold anti-solvent mixture. Dry the final pellet under a high vacuum.
References
Introduction to Peptide Synthesis. National Institutes of Health (NIH) / PMC. Available at: [Link]
Peptide Dimethylation: Fragmentation Control via Distancing the Dimethylamino Group. National Institutes of Health (NIH) / PMC. Available at:[Link]
Optimization
Technical Support Center: Handling Hygroscopic Fmoc-Amino Acid Hydrochloride Salts
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter synthesis failures rooted in a single, often-overlooked variable: moisture introduced by hygroscopic building blocks.
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter synthesis failures rooted in a single, often-overlooked variable: moisture introduced by hygroscopic building blocks. Fmoc-amino acid hydrochloride salts (e.g., Fmoc-Lys-OH·HCl, Fmoc-Orn-OH·HCl, or Fmoc-amino acid ester hydrochlorides) are notorious for their deliquescent nature.
This guide provides field-proven troubleshooting strategies, causality-driven FAQs, and self-validating protocols to ensure absolute anhydrous control during Solid-Phase Peptide Synthesis (SPPS).
Section 1: The Causality of Hygroscopicity (FAQ)
Q: Why are Fmoc-amino acid hydrochloride salts so prone to absorbing atmospheric moisture?A: The hygroscopicity stems from the ionic crystal lattice of the hydrochloride salt. While the salt form is deliberately formulated to protonate highly basic side chains (such as the guanidinium group of arginine) to reduce nucleophilicity and prevent undesirable side reactions during SPPS (1)[1], the chloride anion and protonated amine create a highly polar environment. This lattice acts as a thermodynamic sink for atmospheric water, rapidly forming strong hydrogen bonds and leading to deliquescence (the solid dissolving in its own absorbed moisture).
Q: Mechanistically, how does trace water from these salts cause SPPS coupling failures?A: Trace water acts as a potent nucleophile that outcompetes the resin-bound amine. Residual moisture introduced by hygroscopic salts can rapidly hydrolyze activated intermediates (like OAt or OBt active esters), reduce coupling efficiency, and truncate peptide sequences (2)[2]. Furthermore, water directly quenches highly reactive uronium/aminium coupling reagents (e.g., HATU, HBTU), converting them into inert tetramethylureas. This consumes the reagent before it can activate the amino acid, leading to elevated Process Mass Intensity (PMI).
Mechanistic pathway of trace water interfering with HATU-mediated peptide coupling.
Issue: The Fmoc-amino acid powder becomes sticky, clumps, or turns into a gel during weighing, making accurate stoichiometry impossible.
Causality: Exposure to ambient humidity during the transfer process allows the salt to absorb water, artificially inflating the apparent mass. Weighing 1.0 mmol of a "wet" salt may only deliver 0.7 mmol of the actual amino acid, severely skewing the required amino acid-to-resin ratio.
Resolution Protocol: Anhydrous Handling & Azeotropic Drying
Self-Validating Metric: A successful drying protocol will yield a free-flowing, electrostatic powder. Karl Fischer titration of a parallel sample should confirm <100 ppm water.
Thermal Equilibration: Remove the sealed vial from -20°C storage and place it in a desiccator containing active indicating Drierite. Allow it to equilibrate to room temperature for at least 2 hours. (Causality: Opening a cold vial causes immediate condensation of atmospheric moisture).
Inert Transfer: Transfer the sealed vial into a glove box or glove bag purged with dry Argon or Nitrogen.
Rapid Weighing: Weigh the required mass into a pre-dried, tared centrifuge tube. Seal the tube before removing it from the inert atmosphere.
Azeotropic Rescue Drying (If moisture is suspected):
Suspend the weighed hygroscopic salt in 10 mL of anhydrous toluene.
Evaporate the solvent under reduced pressure (rotary evaporator) at 35°C. (Causality: Toluene forms a minimum-boiling azeotrope with water, effectively "pulling" the water out of the crystal lattice without requiring high temperatures that could prematurely cleave the Fmoc group).
Repeat the toluene co-evaporation two additional times until a crisp, white powder remains.
Place under high vacuum (lyophilizer or Schlenk line) for 4 hours.
Workflow for the anhydrous handling and preparation of hygroscopic Fmoc-amino acid hydrochlorides.
Issue: Despite accurate weighing, the Kaiser test reveals a positive result (blue beads) after coupling a hydrochloride salt, indicating unreacted amines.
Causality: The hydrochloride salt introduces an equivalent of HCl into the coupling mixture. If not properly neutralized, this HCl protonates the tertiary amine base (e.g., DIPEA or Collidine) required for the coupling mechanism. Without free base, the carboxylic acid cannot be deprotonated, and the HATU activation stalls.
Resolution Protocol: In-Situ Neutralization and Anhydrous Coupling
Self-Validating Metric: A quantitative Kaiser test post-coupling must yield a true negative (yellow solution, <0.1% free amine), confirming the kinetics were not hindered by residual acid or moisture.
Stoichiometric Base Adjustment: For every 1.0 equivalent of Fmoc-amino acid hydrochloride, add exactly 1.0 supplementary equivalent of Diisopropylethylamine (DIPEA) to the coupling cocktail. (Causality: In-situ neutralization using a soluble base like DIPEA is required to generate the free amine and prevent the formation of insoluble salts that hinder reaction kinetics (3)[3]).
Concentration Increase: Dissolve the dried amino acid and coupling reagent (e.g., HATU) in a minimal volume of anhydrous DMF (target 0.4 M to 0.5 M concentration). High concentrations kinetically favor the bimolecular aminolysis over unimolecular hydrolysis.
Pre-Activation Timing: Add the DIPEA to the amino acid/HATU solution exactly 2 minutes prior to adding the mixture to the resin. Prolonged pre-activation in the presence of trace moisture accelerates active ester hydrolysis.
Extended Coupling: Allow the coupling reaction to proceed for 90 minutes, agitating via nitrogen bubbling rather than mechanical stirring to preserve resin integrity.
Data Presentation: Quantitative Impact of Moisture on SPPS
The following table summarizes the causal relationship between trace water content, reagent degradation, and overall coupling success when utilizing hygroscopic salts.
Welcome to the Technical Support Center. If you are reading this, you likely have a peptide that appears as a stubborn white precipitate, a gel, or a cloudy suspension despite your best efforts.
As a Senior Application Scientist, I often see researchers treat peptide solubility as an afterthought. This is a critical error. Hydrophobic peptides—particularly those rich in Valine, Isoleucine, Leucine, Phenylalanine, and Tryptophan—are prone to forming
-sheet aggregates driven by thermodynamics. Once these aggregates form, they are thermodynamically more stable than the soluble monomer, meaning standard vortexing will not suffice.
This guide is not a generic list of buffers. It is a causal troubleshooting system designed to diagnose the physicochemical barrier, apply the correct thermodynamic disruptor, and validate the solution for downstream assays.
Part 1: Pre-Solubilization Diagnosis (The "Why")
Before opening a vial, you must understand the intrinsic properties of your sequence. Blindly adding buffers often leads to irreversible precipitation.
Diagnostic Parameters
Grand Average of Hydropathicity (GRAVY):
Logic: A positive GRAVY score indicates overall hydrophobicity.[1]
Threshold: If GRAVY > 0.5, or if >50% of residues are hydrophobic, expect solubility issues.
Isoelectric Point (pI):
Logic: Peptides are least soluble at their pI because the net charge is zero, minimizing electrostatic repulsion between molecules.
Rule: Never attempt to dissolve a peptide in a buffer with a pH within ±1 unit of its pI.
Visualizing the Solubility Decision Logic
The following flowchart illustrates the decision-making process based on peptide charge and hydrophobicity.
Figure 1: The "Rule of Threes" Decision Tree. Select the primary solvent based on the net charge of the peptide to maximize electrostatic repulsion.
Part 2: The "Universal" Solubilization Protocol
Warning: Do not use this protocol for peptides containing Cysteine (susceptible to oxidation) without degassing solvents.[2][3][4]
Step 1: The Stock Solution Strategy
Never attempt to dissolve directly in the assay buffer (e.g., PBS). The salts in PBS shields charges, promoting aggregation.
Calculate: Determine the amount of solvent needed for a high concentration stock (e.g., 10–20 mg/mL). High concentrations are often more stable than low concentrations because they saturate the adsorption sites on the vial walls.
Hydrophobic/Neutral: Add DMSO (Dimethyl Sulfoxide) or DMF (Dimethylformamide).[4] Note: Use DMF if the peptide contains Methionine to reduce oxidation risk.
Add it dropwise to your assay buffer while vortexing.[6]
Stop if turbidity (cloudiness) appears. This is the solubility limit.
Sonication: If cloudy, sonicate in a water bath for 5–10 minutes. Avoid probe sonicators which can overheat and degrade the peptide.
Part 3: The "Rescue" Protocol (HFIP Treatment)
Issue: "My peptide was soluble, but after freezing and thawing, it has turned into a gel/cloudy mess."
Diagnosis: Your peptide has formed amyloid-like fibrils or
-sheet aggregates.[7] These are extremely stable and resistant to standard solubilization.
Solution: You must "reset" the secondary structure using HFIP (1,1,1,3,3,3-Hexafluoro-2-propanol).
Protocol:
Dissolve: Add pure HFIP to the peptide aggregate (approx. 1 mg peptide per 0.5 mL HFIP).
Incubate: Vortex and let stand at room temperature for 30–60 minutes. The solution should become clear.
Evaporate: Use a stream of nitrogen or argon gas (or a centrifugal vacuum concentrator) to evaporate the HFIP completely.
Result: You will be left with a thin, transparent film of monomeric peptide on the tube walls.
Storage: Store this film at -20°C or -80°C.
Reconstitution: When ready to use, dissolve the film in a minimal volume of 100% DMSO, then dilute into buffer.
Part 4: Downstream Compatibility (FAQs)
Q: How much DMSO can I use in my cell culture?
A: DMSO is toxic at high concentrations. You must balance solubility with cell viability.
Application
Recommended DMSO Limit (Final v/v)
Notes
Primary Cells / Stem Cells
< 0.1%
Highly sensitive; validate with vehicle control.[6]
Immortalized Cell Lines
0.1% – 0.5%
HeLa, HEK293 usually tolerate up to 0.5%.
Biochemical Assays
1.0% – 5.0%
Enzyme assays are generally more robust.
Acute Toxicity
> 1.0%
Membrane permeabilization and cell stress occur.
Q: My hydrophobic peptide is clogging my HPLC column.
A: Standard C18 columns often retain hydrophobic peptides too strongly, causing peak broadening or irreversible binding.
HPLC Troubleshooting Workflow:
Figure 2: HPLC Optimization for Hydrophobic Peptides. Switching to C4 stationary phases or adding Isopropanol often resolves retention issues.
References
Sigma-Aldrich. Solubility Guidelines for Peptides. Merck KGaA.
Thermo Fisher Scientific. Peptide Handling and Solubilization Guidelines. Thermo Fisher Scientific Inc.
Bachem. Care and Handling of Amyloid Peptides (HFIP Protocol). Bachem AG.
LifeTein. DMSO Usage in Cell Culture: Toxicity Limits. LifeTein, LLC.
Stine, W. B., et al. (2011). Preparing Synthetic Aβ in Different Aggregation States. Methods in Molecular Biology.[8]
Technical Support Center: Troubleshooting Fmoc Removal Efficiency in Peptides with Tertiary Amine Side Chains
Welcome to the Application Support Center. Synthesizing modified peptides, peptoids, or drug conjugates containing tertiary amine side chains (e.g., modified lysines, unnatural amino acids) introduces unique mechanistic...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Application Support Center. Synthesizing modified peptides, peptoids, or drug conjugates containing tertiary amine side chains (e.g., modified lysines, unnatural amino acids) introduces unique mechanistic challenges in Solid-Phase Peptide Synthesis (SPPS). As a Senior Application Scientist, I frequently encounter troubleshooting requests where standard Fmoc protocols fail for these specific sequences.
This guide addresses the dual, often paradoxical, nature of tertiary amines: their kinetic inefficiency as bulk Fmoc deprotection reagents, and their disruptive role as intramolecular catalysts that cause premature Fmoc cleavage.
Causality & Mechanism: The E1cB Paradox
To troubleshoot effectively, we must first understand the causality of Fmoc removal. Fmoc cleavage is not a simple hydrolysis; it occurs via a base-induced E1cB elimination mechanism1. A base abstracts the acidic
-proton of the fluorenyl ring, leading to the elimination of dibenzofulvene (DBF) and CO₂.
Why Piperidine is the Standard: Secondary amines like piperidine are strong enough to abstract the proton rapidly and nucleophilic enough to scavenge the highly reactive DBF byproduct, preventing it from re-alkylating the peptide 2.
The Tertiary Amine Failure: Bulk tertiary amines (like DIPEA or TEA) are sterically hindered. While they can theoretically abstract the
-proton, the reaction is kinetically crippled (half-life of ~10 hours vs. ~6 seconds for piperidine) 2. Furthermore, lacking an N-H bond, they cannot scavenge DBF, leading to severe side reactions 3.
The Intramolecular Threat: When a tertiary amine is built into the peptide sequence as a side chain, its local effective concentration is extremely high. During standard coupling steps (which often utilize basic conditions), the unprotonated tertiary amine side chain loops back and acts as an intramolecular base . This abstracts the Fmoc
-proton prematurely, exposing a reactive N-terminus that immediately reacts with another equivalent of the activated amino acid, causing double insertions.
Q1: I incorporated a custom amino acid with a tertiary amine side chain. Why is my final product full of double-insertion (+AA mass) impurities?A: This is the hallmark of premature Fmoc deprotection. During the coupling of the next amino acid, your tertiary amine side chain acts as an intramolecular base, cleaving the Fmoc group off the incoming amino acid before the coupling cycle is complete. This exposes a new reactive N-terminus, which immediately reacts with another equivalent of the activated amino acid.
Q2: Can I use DIPEA or TEA instead of piperidine to remove the Fmoc group, hoping it will be "milder" on my sensitive sequence?A: No. Tertiary amines are highly inefficient for Fmoc removal 2. Because they lack an available N-H proton, they cannot form a stable adduct with the highly reactive DBF byproduct. Without scavenging, DBF will re-alkylate your peptide.
Q3: Why am I seeing a -18 Da mass shift (aspartimide) specifically after adding a tertiary amine-containing residue downstream of an Aspartic acid?A: Aspartimide formation is a base-catalyzed intramolecular cyclization 4. The localized basicity of the tertiary amine side chain accelerates the nucleophilic attack of the adjacent backbone amide nitrogen onto the Asp side-chain ester.
Quantitative Data & Diagnostics
Table 1: Comparative Kinetics of Fmoc Removal Reagents
| Reagent | Type | Half-life (
) | DBF Scavenging | Recommendation |
| :--- | :--- | :--- | :--- | :--- |
| 20% Piperidine | Secondary Amine | ~6 seconds | Excellent | Industry Standard |
| 5% Piperazine | Secondary Amine | ~30 seconds | Good | Aspartimide-prone sequences |
| 50% Morpholine | Secondary Amine | ~1 minute | Good | Milder alternative |
| 50% DIPEA | Tertiary Amine | ~10 hours | None | Inefficient, do not use |
Table 2: Troubleshooting Matrix for Tertiary Amine Side Chains
Symptom (LC-MS)
Root Cause
Mechanistic Explanation
Corrective Action
+AA Mass Shift
Premature Deprotection
Intramolecular basicity triggers E1cB cleavage during coupling.
Switch to DIPEA-free coupling (Protocol A).
-18 Da Mass Shift
Aspartimide Formation
Local basicity catalyzes succinimide ring closure at Asp residues.
Use Piperazine/DBU/Formic Acid (Protocol B).
| +222 Da Mass Shift | DBF Alkylation | Insufficient secondary amine to scavenge reactive DBF intermediate. | Ensure fresh Piperidine; increase wash volumes. |
Fig 2. Diagnostic workflow for troubleshooting Fmoc removal issues in modified peptides.
Self-Validating Experimental Protocols
Protocol A: Suppressing Premature Fmoc Deprotection During Coupling
To prevent the tertiary amine side chain from acting as an intramolecular base, we must keep it protonated during the coupling step. This is achieved by eliminating external tertiary amines (DIPEA) and using an acidic coupling additive.
Resin Preparation: Wash the Fmoc-deprotected resin thoroughly with DMF (5 × 1 min) to ensure zero residual piperidine remains.
Coupling Cocktail Formulation: Dissolve 4 equivalents of the incoming Fmoc-Amino Acid and 4 equivalents of Oxyma Pure in DMF. Crucial Step: Do NOT add DIPEA. Oxyma is mildly acidic and will protonate the problematic tertiary amine side chain on the resin, neutralizing its catalytic ability.
Activation & Coupling: Add 4 equivalents of N,N'-Diisopropylcarbodiimide (DIC) to the cocktail. Mix for 2 minutes, then add to the resin. React for 60 minutes at room temperature.
Self-Validation (Micro-cleavage): Withdraw ~1 mg of resin. Wash with DCM and dry. Cleave using TFA/TIS/H₂O (95:2.5:2.5) for 1 hour. Analyze the supernatant via LC-MS.
Validation Criterion: The absence of the +AA mass peak confirms that the acidic coupling conditions successfully suppressed premature deprotection.
Protocol B: Optimized Fmoc Removal for Aspartimide-Prone Sequences
If the tertiary amine side chain is exacerbating aspartimide formation (-18 Da) during standard 20% piperidine deprotection, switch to a buffered, highly nucleophilic cocktail 4.
Deprotection Cocktail Preparation: Prepare a solution of 5% Piperazine, 1% DBU, and 1% Formic Acid in DMF.
Mechanistic Note: Formic acid neutralizes the local basicity of the tertiary amine side chain, DBU drives the E1cB mechanism rapidly, and piperazine acts as the DBF scavenger.
Execution: Treat the resin with the cocktail for 2 × 10 minutes at room temperature.
Self-Validation (UV Monitoring & Kaiser Test):
Collect the deprotection effluent and measure UV absorbance at 301 nm. A sharp peak indicates successful DBF-adduct release.
Wash the resin with DMF (5 × 1 min). Perform a Kaiser test on a few beads.
Validation Criterion: A crisp, dark blue color validates complete removal of Fmoc. Subsequent LC-MS (as in Protocol A) should show an absence of the -18 Da aspartimide byproduct.
References
Mechanism and Kinetics of Fmoc Removal
PeptideChemistry.org
[Link]
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Advanced Chromatography Support Center.Current Status: Operational
Role: Senior Application Scientist
Topic: Separation of Peptide Stereoisomers (Enantiomers & Diastereomers)
Diagnostic & Triage: Define Your Impurity
Before initiating a purification protocol, you must categorize the nature of your mixture. "Racemic" is often used colloquially in peptide synthesis to describe any stereochemical impurity, but the separation physics differ radically between Enantiomers and Diastereomers .
Q: How do I determine if my impurity is an Enantiomer or a Diastereomer?
A:
Diastereomers (e.g., L-L-L vs. L-D-L):
Origin: Common in Solid Phase Peptide Synthesis (SPPS) due to racemization of a single amino acid (often Cys, His, or Ser) during coupling.
Physical Properties: Different chemical and physical properties (hydrophobicity, pKa).
Separation Strategy:Achiral RP-HPLC (C18/C8) is usually sufficient.
Enantiomers (e.g., L-L-L vs. D-D-D):
Origin: Use of racemic starting materials or total synthesis without chiral control.
Physical Properties: Identical in an achiral environment.
Separation Strategy: Requires a Chiral Stationary Phase (CSP) or Chiral Mobile Phase Additive (CMPA).[1][2]
Decision Logic & Workflow
The following diagram illustrates the critical decision path for method selection.
Figure 1: Strategic workflow for selecting the correct stationary phase based on stereochemical nature.
Most "racemic" issues in peptide synthesis are actually diastereomeric separations. These should be attempted on C18 columns first.
Q: My diastereomer co-elutes with the main peak on C18. How do I improve resolution?
A: You must exploit the subtle hydrophobicity differences caused by the conformational change of the D-amino acid.
Protocol 1: Temperature Suppression
Action: Lower column temperature to 10–15°C .
Mechanism: Lower temperature reduces the kinetic energy of the analytes, increasing the "residence time" in the stationary phase pores. This amplifies the subtle difference in hydrophobic interaction between the L-form and the D-form conformers.
Protocol 2: Gradient Flattening
Action: Reduce gradient slope to 0.2% to 0.5% B per minute .
Why: Standard gradients (1% B/min) are too steep for isomers. A shallow gradient keeps the peptide in the "desorption window" longer, allowing the column plates to resolve the peaks.
Protocol 3: Alternative Selectivity
Action: Switch from C18 to Phenyl-Hexyl or Pentafluorophenyl (PFP) .
Mechanism: These phases offer pi-pi interactions. If your peptide contains aromatic residues (Phe, Tyr, Trp), the spatial reorientation of a D-amino acid will significantly alter how the aromatic ring interacts with the stationary phase, often providing separation where C18 fails.
Tier 2 Support: Chiral Separation (Enantiomers)
When separating true enantiomers (Mirror images), C18 will fail. You need a Chiral Stationary Phase (CSP).[1][2][3]
Q: Which Chiral Column is best for peptides?
A: For peptides, Macrocyclic Antibiotic phases (specifically Teicoplanin ) are the gold standard.
Why not Amylose/Cellulose? Polysaccharide columns (e.g., AD/OD) are excellent for small molecules but often suffer from broad peaks and poor mass transfer with peptides due to slow diffusion.
Why Teicoplanin? It contains a "basket" shape with amine, amide, and hydroxyl groups fixed in space. It separates via a multimodal mechanism:
Inclusion Complexation: The peptide backbone fits into the hydrophobic pocket.
Hydrogen Bonding: Critical for recognition.
Ionic Interactions: With the C-terminus or charged side chains.
Data: CSP Selection Guide
CSP Type
Primary Target
Mechanism
Mobile Phase Mode
Teicoplanin (e.g., Chirobiotic T)
Peptides (up to 30-mer) , Amino Acids
Inclusion, H-Bond, Ionic
Polar Ionic (MeOH/ACN + Acid/Base)
Teicoplanin Aglycone (TAG)
Hydrophobic Peptides
Stronger H-Bonding (No sugars)
Polar Organic / RP
Cinchona Alkaloid (Zwitterionic)
Acidic/Basic Peptides
Ion-exchange + H-Bond
Polar Organic (MeOH + Acid)
Crown Ether
Primary Amines only
Host-Guest complexation
Acidic Aqueous (pH < 2)
Q: What is the recommended starting protocol for a Teicoplanin column?
A: Use the Polar Ionic Mode (PIM) . This provides the highest solubility for peptides and MS compatibility.
Mobile Phase B: Ethanol or Acetonitrile (for selectivity modulation).
Method: Isocratic 100% A is often sufficient. If retention is too low, add 10-20% Water (switching to Reversed Phase mode).
Advanced Troubleshooting (FAQs)
Issue: "I have broad, tailing peaks on my Chiral Column."
Diagnosis: Slow mass transfer or secondary ionic interactions.
Fix:
Flow Rate: Reduce flow rate to 0.5 mL/min (for a 4.6mm ID column). Chiral mechanisms are kinetically slower than C18 partitioning.
Add Salt: If using Reversed Phase mode (Water/MeOH), add 10–20 mM Ammonium Acetate . This masks unreacted silanols and stabilizes the ionic interaction between the peptide and the Teicoplanin selector.
Issue: "My peptide is insoluble in the Methanol-based Chiral Mobile Phase."
Diagnosis: Peptide is too polar or large.
Fix: Switch to Reversed Phase Chiral Mode .
MP A: Water + 0.1% TFA.
MP B: Acetonitrile + 0.1% TFA.
Note: Teicoplanin columns are robust in water. However, retention times will be significantly longer, and you may need higher organic content (30-60% B) to elute.
References & Authority
Ilisz, I., et al. (2006). HPLC separation of amino acid enantiomers and small peptides on macrocyclic antibiotic-based chiral stationary phases: A review. Separation and Purification Reviews.[4] Link
Sigma-Aldrich (Supelco). Chirobiotic Handbook: A Guide to Using Macrocyclic Glycopeptide Bonded Phases.Link
Snyder, L. R., et al. (2010). Introduction to Modern Liquid Chromatography. Wiley.[5] (Chapter on Chiral Separations). Link
Berthod, A., et al. (1996). Facile liquid chromatographic enantioresolution of native amino acids and peptides using a teicoplanin chiral stationary phase.[2] Journal of Chromatography A. Link
Cinchona Alkaloid Selectors: Chiral Technologies Instruction Manual for ZWIX Columns.Link
Technical Support Center: Mitigating Aspartimide Formation in SPPS
Welcome to the Advanced SPPS Troubleshooting Center. As a Senior Application Scientist, I frequently consult with drug development professionals who face unexplained mass shifts, yield losses, or isomeric impurities duri...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Advanced SPPS Troubleshooting Center. As a Senior Application Scientist, I frequently consult with drug development professionals who face unexplained mass shifts, yield losses, or isomeric impurities during Solid-Phase Peptide Synthesis (SPPS). One of the most notorious and insidious side reactions is aspartimide formation , particularly when synthesizing sequences where Aspartic Acid (Asp) is adjacent to sterically unhindered residues or in the vicinity of basic residues.
This guide is designed to move beyond basic troubleshooting. We will dissect the mechanistic causality of aspartimide formation, provide self-validating experimental protocols, and equip you with field-proven strategies to ensure the integrity of your peptide APIs.
Mechanistic Insight: The Aspartimide Degradation Pathway
Aspartimide formation is a base-catalyzed intramolecular cyclization[1]. During standard Fmoc deprotection, the repetitive use of secondary amines (like piperidine) deprotonates the backbone amide nitrogen of the residue immediately C-terminal to the Asp[1]. This deprotonated amide acts as a nucleophile, attacking the
-carboxyl carbon of the Asp side chain. The result is a five-membered succinimide ring (aspartimide) accompanied by the loss of the side-chain protecting group[2].
Because the succinimide ring is highly strained and chirally labile, it rapidly undergoes base-catalyzed epimerization and ring-opening reactions[3].
Caption: Base-catalyzed aspartimide formation and byproduct pathways.
Diagnostic FAQs & Troubleshooting
Q1: Why do basic residues (Arg, Lys, His) exacerbate aspartimide formation?A: While the primary trigger is the external base (piperidine) used for Fmoc removal, basic residues within the peptide sequence act as internal catalysts. Residues like Arginine or Lysine increase the local pH microenvironment around the Asp residue[4]. This local basicity accelerates the deprotonation of the adjacent backbone amide, dramatically lowering the activation energy required for the nucleophilic attack on the Asp
-carboxyl group.
Q2: Which sequence motifs are at the highest risk?A: The propensity for cyclization is dictated by steric hindrance and local hydrogen bonding[1]. The Asp-Gly (DG) motif is the most critical liability because Glycine lacks a side chain, offering zero steric protection against the conformational folding required for ring closure[1]. Motifs like Asp-Ser (DS) and Asp-Asn (DN) are also high-risk because their side chains can form hydrogen bonds that stabilize the cyclization transition state[1].
Q3: How do I analytically detect aspartimide and its byproducts?A: Detection is notoriously difficult because the most common byproducts are isobaric.
The -18 Da Shift: Represents the intact aspartimide ring (loss of
The Zero-Mass Shift (+0 Da): Hydrolysis of the ring by trace water generates
-aspartyl peptides and D-Asp epimers[1]. Because these have the exact same mass as your target peptide, they will appear as closely eluting shoulder peaks on HPLC[5]. Self-Validation Tip: Use enzymatic digestion (e.g., Isoaspartyl peptidase) followed by LC-MS to definitively confirm the presence of -linkages.
Q4: Should I change my deprotection cocktail or my protecting groups?A: It depends on the scale and sequence. For routine research synthesis, modifying the deprotection cocktail (e.g., adding 0.1 M HOBt) is the most cost-effective first step[1]. However, for API manufacturing or highly susceptible motifs (like Asp-Gly near an Arg), upgrading the Asp protecting group to a sterically bulky variant like Asp(OMpe) or Asp(OBno) is the only mathematically secure way to suppress the reaction to <0.1%[2][3].
Quantitative Risk & Strategy Matrices
Table 1: Sequence Risk Profile for Aspartimide Formation
Sequence Motif
Risk Level
Mechanistic Causality
Asp-Gly (DG)
Critical
Complete lack of steric hindrance allows maximum conformational flexibility for rapid cyclization[1].
Asp-Ser (DS) / Asp-Asn (DN)
High
Side-chain hydroxyl/amide groups act as internal catalysts via hydrogen bonding, stabilizing the intermediate[1].
Asp-Arg (DR) / Asp-Lys (DK)
High
Local basicity from the adjacent side chain accelerates backbone amide deprotonation[4].
Asp-Val (DV) / Asp-Ile (DI)
Low
High steric bulk from branched aliphatic side chains physically blocks the nucleophilic attack angle.
Table 2: Efficacy of Aspartate Protecting Groups
Protecting Group
Relative Aspartimide Suppression
Cleavage Condition
Strategic Application
Fmoc-Asp(OtBu)-OH
Baseline (Poor for DG)
95% TFA
Standard sequences lacking DG/DS motifs or basic microenvironments[3].
Fmoc-Asp(OMpe)-OH
Excellent (Reduces by ~70%)
95% TFA
The 3-methylpent-3-yl group provides massive steric shielding. Best balance of cost and efficacy[2].
Fmoc-Asp(OBno)-OH
Superior (~0.1% formation)
95% TFA
Premium building block for cGMP API manufacturing where isobaric impurities cannot be tolerated[3].
Validated Experimental Protocols
To ensure scientific integrity, the following protocols are designed as self-validating systems. Do not proceed to cleavage without executing the embedded Quality Control (QC) steps.
Protocol A: Acid-Buffered Fmoc Deprotection (0.1 M HOBt)
Mechanism: Adding a mild organic acid (HOBt) to the piperidine solution buffers the local pH. This suppresses the deprotonation of the backbone amide while remaining basic enough to efficiently remove the Fmoc group[1][6].
Step-by-Step Methodology:
Preparation: Dissolve 1.35 g of anhydrous HOBt in 100 mL of a 20% Piperidine in DMF solution to achieve a 0.1 M concentration[1]. (Note: If using wetted HOBt due to shipping regulations, account for the water weight to maintain molarity[6]).
Execution: Deliver the buffered deprotection cocktail to the resin. Agitate for 2 x 5 minutes at room temperature.
Washing: Drain and wash the resin extensively with DMF (6 x 1 min) to remove all traces of piperidine and HOBt.
Validation & QC: Because HOBt lowers the pH, Fmoc removal kinetics may slow down. Validate complete deprotection by monitoring the UV absorbance of the deprotection effluent at 301 nm (dibenzofulvene-piperidine adduct). If the UV peak area of the second deprotection matches the first, extend the deprotection time to 2 x 10 minutes.
Protocol B: Steric Shielding via Fmoc-Asp(OMpe)-OH
Mechanism: The OMpe (3-methylpent-3-yl) ester is a highly branched, bulky protecting group. It physically blocks the adjacent backbone amide from achieving the required trajectory to attack the
Coupling: Substitute standard Asp(OtBu) with Fmoc-Asp(OMpe)-OH[2]. Due to its bulk, activate the amino acid using high-efficiency reagents (e.g., DIC/Oxyma Pure or PyBOP/DIPEA). Couple for 60 minutes at room temperature.
Chain Assembly: Proceed with standard 20% Piperidine/DMF deprotection for the remainder of the synthesis. The OMpe group is stable to repeated piperidine exposure[2].
Cleavage: Treat the resin with a standard TFA cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5%
) for 2 hours. The OMpe group is fully acid-labile and will be removed concurrently with other side-chain protecting groups[2].
Validation & QC: Analyze the crude peptide via High-Resolution LC-MS. Validate the success of the protocol by confirming the absence of the +67 Da peak (piperidide adduct) and ensuring a single, sharp chromatographic peak for the target mass, confirming the absence of isobaric
A Comparative Guide to Managing HPLC Retention Time Shifts of Dimethylamino-Substituted Peptides
For Researchers, Scientists, and Drug Development Professionals The introduction of a dimethylamino group to a peptide, a common modification in proteomics and drug development, significantly alters its chromatographic b...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
The introduction of a dimethylamino group to a peptide, a common modification in proteomics and drug development, significantly alters its chromatographic behavior.[1][2] While this modification can enhance biological activity or serve as a quantitative labeling strategy, it frequently introduces a significant analytical challenge: unpredictable and drifting retention times in reversed-phase high-performance liquid chromatography (RP-HPLC). This guide provides an in-depth comparison of the factors causing these shifts and presents data-driven strategies for developing robust and reproducible analytical methods.
Chapter 1: The Root Cause: The Dynamic Chemistry of the Dimethylamino Group
The primary driver of retention time instability for dimethylamino-substituted peptides is the protonation state of the tertiary amine. The dimethylamino group has a pKa value typically around 10.5-10.7.[3][4] This means its charge state is highly sensitive to the pH of the HPLC mobile phase.
In acidic conditions, well below its pKa, the amine is protonated, carrying a positive charge. This increases the peptide's overall polarity, leading to weaker interaction with the non-polar stationary phase (like C18) and thus, earlier elution. Conversely, at a pH above its pKa, the amine is deprotonated and neutral, making the peptide more hydrophobic and increasing its retention time.
The most significant instability occurs when the mobile phase pH is close to the pKa of the dimethylamino group.[5] In this range, a minor fluctuation in mobile phase pH—perhaps due to buffer degradation or atmospheric CO2 absorption—can cause a dramatic shift in the equilibrium between the protonated and deprotonated states, leading to significant and unpredictable retention time drift.[5][6]
Caption: Figure 1: The protonation equilibrium of a dimethylamino group shifts with mobile phase pH, altering polarity and HPLC retention.
Chapter 2: Comparative Analysis of Mobile Phase Modifiers
The choice of mobile phase additive is the most critical parameter in controlling the retention of these peptides. The goal is to force the peptide into a single, stable protonation state throughout the analysis.[7]
The Role of pH and Buffering
Operating at a pH far from the analyte's pKa is crucial for reproducibility.[5] For dimethylamino-substituted peptides, this means using either a very low pH (typically 2-3) or a high pH (above 11, though this can be detrimental to silica-based columns). Low pH is almost universally preferred for peptide analysis.[8]
Formic Acid (FA): A common choice for LC-MS applications due to its volatility and low signal suppression.[9] However, as a weaker acid, it may provide less consistent protonation and poorer peak shape for basic peptides compared to stronger acids.[9][10]
Trifluoroacetic Acid (TFA): Considered the gold standard for peptide separations with UV detection.[11][12] TFA is a strong acid, ensuring complete protonation of amine groups, and it acts as an excellent ion-pairing agent.[12][13] This dual function leads to sharper peaks and more stable retention times.[9][12] Its main drawback is significant ion suppression in mass spectrometry.[12][13]
A Head-to-Head Comparison: TFA vs. Formic Acid
The choice between TFA and formic acid represents a trade-off between chromatographic performance and MS compatibility.
Excellent MS compatibility with minimal signal suppression.[9][11]
Expert Insight: For applications requiring the highest reproducibility and peak shape (e.g., purity analysis by UV), TFA is the superior choice. For LC-MS applications where sensitivity is paramount, formic acid is necessary, but method robustness must be carefully validated. In some cases, a blend of the two or alternative ion-pairing reagents like difluoroacetic acid (DFA) can offer a compromise.
Chapter 3: The Impact of Stationary Phase Chemistry
While mobile phase is key, the stationary phase also plays a role in mitigating retention issues.
Standard C18: The workhorse for peptide analysis. However, residual surface silanols (acidic sites) on some C18 columns can interact with the positively charged dimethylamino group, leading to peak tailing.[14][15]
Polar-Embedded C18: These columns have a polar group (e.g., amide or carbamate) embedded near the base of the C18 chain.[16] This modification makes the surface more resistant to "dewetting" in highly aqueous mobile phases and can shield the peptide from interacting with underlying silanols, often improving peak shape for basic compounds.[16][17][18]
HILIC (Hydrophilic Interaction Liquid Chromatography): An alternative to reversed-phase, HILIC is suitable for very polar peptides that are poorly retained on C18 columns.[14][17] It can offer a completely different selectivity profile.[1]
Comparative Performance:
Column Type
Primary Interaction
Best For
Potential Issues
Standard C18
Hydrophobic
General purpose peptide separations.
Peak tailing for basic peptides on older silica types.[15]
Polar-Embedded C18
Hydrophobic + Polar
Improving peak shape for basic/polar peptides.[16][17]
Selectivity may differ from standard C18.
HSS T3
Hydrophobic
A specific chemistry noted for good performance with polar peptides.[19]
Chapter 4: Protocols and Workflow for Robust Method Development
A systematic approach is essential for developing a reliable method for dimethylamino-substituted peptides.
Experimental Protocol 1: Mobile Phase Screening
Prepare Stock Solutions: Prepare concentrated stock solutions of your peptide in a weak solvent like 0.1% formic acid in water.
Prepare Mobile Phases:
Mobile Phase A1: 0.1% (v/v) TFA in HPLC-grade water.
Mobile Phase B1: 0.1% (v/v) TFA in acetonitrile.
Mobile Phase A2: 0.1% (v/v) Formic Acid in HPLC-grade water.
Mobile Phase B2: 0.1% (v/v) Formic Acid in acetonitrile.
Set HPLC Conditions:
Column: A high-quality C18 column (e.g., 2.1 x 100 mm, 1.8 µm).
Flow Rate: 0.3 mL/min.
Column Temperature: 40 °C (temperature control is critical for stability).[20]
Gradient: A shallow gradient is often best for peptides, for example, 5% to 45% B over 20 minutes.[21]
Execute Runs:
Equilibrate the column thoroughly with the initial mobile phase conditions (at least 10-20 column volumes).[20]
Perform replicate injections using the TFA mobile phase set (A1/B1).
Thoroughly flush the system and column.
Equilibrate with the Formic Acid mobile phase set (A2/B2).
Perform replicate injections using the FA mobile phase set.
Analyze Data: Compare the retention time, peak shape (asymmetry), and (if using MS) signal intensity between the two conditions.
Workflow for Troubleshooting Retention Time Drift
This workflow helps systematically diagnose the cause of retention time shifts.
Caption: Figure 2: A systematic workflow to diagnose the root cause of HPLC retention time drift.
Conclusion and Recommendations
Managing the retention time of dimethylamino-substituted peptides is achievable with a clear understanding of the underlying chemistry and a systematic approach to method development.
Prioritize pH Control: The most effective strategy is to use a mobile phase with a pH far below the pKa of the dimethylamino group. Using a strong acid like 0.1% TFA is highly effective for ensuring a stable, protonated state.
Choose Additives Wisely: For UV-based assays, 0.1% TFA is the recommended starting point for achieving the best peak shape and retention stability. For MS-based assays, 0.1% formic acid is standard, but be prepared to invest more time in validating method robustness against small pH shifts.
Select an Appropriate Column: A modern, high-purity C18 column is a robust choice. If peak tailing is observed, a polar-embedded C18 phase can offer improved performance.
Maintain System Consistency: Always use fresh mobile phase, control column temperature precisely, and ensure the HPLC system is free of leaks to prevent drift.[20][22][23]
By applying these principles, researchers can overcome the challenges posed by dimethylamino-substituted peptides and develop robust, reproducible HPLC methods suitable for discovery, development, and quality control environments.
References
Boutilier, J. M., Warden, H., Doucette, A. A., & Wentzell, P. D. (2012). Chromatographic behaviour of peptides following dimethylation with H2/D2-formaldehyde: implications for comparative proteomics. Journal of Chromatography B, 908, 59-66. [Link]
Waters Corporation. (n.d.). Impact of Mobile Phase pH on Reversed-Phase Column Selectivity for LC-MS Peptide Separations. Retrieved from [Link]
Dolan, J. W., & Snyder, L. R. (2020). Choice of Buffer for the Analysis of Basic Peptides in Reversed-Phase HPLC. LCGC North America, 38(11), 624-630. [Link]
Welch Materials. (2024, September 13). Types and Applications of Ion-Pair Reagents in Liquid Chromatography. Retrieved from [Link]
Waters Corporation. (n.d.). What column is recommended for polar peptides? Retrieved from [Link]
Harvard Apparatus. (n.d.). The Handbook of Analysis and Purification of Peptides and Proteins by Reversed-Phase HPLC. Retrieved from [Link]
Phenomenex. (n.d.). HPLC Tech Tip: Approach to Peptide Analysis. Retrieved from [Link]
Chromatography Forum. (2008, May 23). TFA alternatives, peptide purification. Retrieved from [Link]
Biotage. (2023, January 30). How to improve peptide purification by altering the mobile phase pH. Retrieved from [Link]
Element Lab Solutions. (n.d.). Causes of Retention Time Drift in HPLC. Retrieved from [Link]
Hsu, J. L., Huang, S. Y., & Chen, S. H. (2016). Stable isotope dimethyl labelling for quantitative proteomics and beyond. Philosophical Transactions of the Royal Society A: Mathematical, Physical and Engineering Sciences, 374(2079), 20150361. [Link]
Gilar, M., Olivova, P., Daly, A. E., & Gebler, J. C. (2005). Optimization of Reversed-Phase Peptide Liquid Chromatography Ultraviolet Mass Spectrometry Analyses Using an Automated Blending Methodology. Analytical Chemistry, 77(19), 6426-6434. [Link]
Biotage. (2023, February 6). How to choose an ion pairing agent to improve your peptide purification. Retrieved from [Link]
Biotage. (2023, February 6). How to choose your acidic mobile phase modifier for peptide purification using Reversed-Phase flash chromatography. Retrieved from [Link]
Hawach. (2025, October 15). Troubleshooting HPLC Column Retention Time Drift. Retrieved from [Link]
Crawford Scientific. (n.d.). The Importance of Mobile Phase pH in Chromatographic Separations. Retrieved from [Link]
Chromedia. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]
Phenomenex. (n.d.). HPLC Column Selection Guide. Retrieved from [Link]
ResearchGate. (n.d.). Effect of mobile phase pH and organic content on retention times and.... Retrieved from [Link]
Advanced Materials Technology, Inc. (n.d.). Selection of HPLC and LC/MS Conditions for the Separation of Polar Compounds and Protein Modifications. Retrieved from [Link]
Welch Materials. (2025, November 5). HPLC Column Selection: Core to Method Development (Part I). Retrieved from [Link]
LCGC International. (2020, November 11). HPLC Column Selection. Retrieved from [Link]
Crawford Scientific. (2020, August 18). Troubleshooting Retention Time Changes in (U)HPLC – a Systematic Approach. Retrieved from [Link]
Separation Science. (2025, December 19). Troubleshooting GLP-1 Agonist Methods: Real Failures, Root Causes, and Fixes in UHPLC/HPLC. Retrieved from [Link]
Tan, F., et al. (2020). Global profiling of arginine dimethylation in regulating protein phase separation by a steric effect–based chemical-enrichment method. Proceedings of the National Academy of Sciences, 117(52), 33213-33223. [Link]
ResearchGate. (n.d.). Reductive dimethylation of peptides using heavy and light reagents to.... Retrieved from [Link]
Kovanich, D., et al. (2014). Comparing SILAC- and Stable Isotope Dimethyl-Labeling Approaches for Quantitative Proteomics. Journal of Proteome Research, 13(9), 4083-4091. [Link]
Chegg.com. (2021, May 7). Solved The pKa of the C and N terminal residues in a peptide. Retrieved from [Link]
Mant, C. T., et al. (2007). Requirements for prediction of peptide retention time in reversed-phase high-performance liquid chromatography: hydrophilicity/hydrophobicity of side-chains at the N- and C-termini. Journal of Chromatography A, 1157(1-2), 118-143. [Link]
Jho, Y. S., et al. (2021). Role of pKA in Charge Regulation and Conformation of Various Peptide Sequences. Polymers, 13(2), 226. [Link]
FooDB. (2010, April 8). Showing Compound Dimethylamine (FDB012589). Retrieved from [Link]
Chromatography Online. (2013, June 3). The LCGC Blog: Retention Shifts in HPLC. Retrieved from [Link]
Shigenaga, A., et al. (2019). N,N-Dimethylaminoxy Carbonyl, a Polar Protecting Group for Efficient Peptide Synthesis. Frontiers in Chemistry, 7, 203. [Link]
Al-Azzam, K. M. (2023). Factors Influencing the Prediction Accuracy of Model Peptides in Reversed-Phase Liquid Chromatography. Molecules, 28(3), 1146. [Link]
Separation Science. (2024, July 4). Factors Impacting Chromatography Retention Time. Retrieved from [Link]
A Comparative Guide to the Cell Permeability of Dap(Me)₂ vs. Lysine Peptides
In the pursuit of developing effective peptide-based therapeutics capable of reaching intracellular targets, overcoming the cell membrane barrier remains a paramount challenge. The physicochemical properties of a peptide...
Author: BenchChem Technical Support Team. Date: March 2026
In the pursuit of developing effective peptide-based therapeutics capable of reaching intracellular targets, overcoming the cell membrane barrier remains a paramount challenge. The physicochemical properties of a peptide's constituent amino acids are critical determinants of its ability to traverse this lipid bilayer. This guide provides an in-depth comparison of peptides incorporating the naturally occurring amino acid Lysine versus those containing the synthetic N,N-dimethyl-2,3-diaminopropionic acid (Dap(Me)₂), focusing on the impact of this substitution on cell permeability.
The Molecular Distinction: Lysine vs. Dap(Me)₂
At the heart of this comparison are the distinct chemical structures of the Lysine and Dap(Me)₂ side chains, which fundamentally alter their interactions with the cell membrane.
Lysine (Lys): A canonical amino acid, Lysine possesses a primary amine (-NH₃⁺) on its side chain. This group is a strong hydrogen bond donor and carries a positive charge at physiological pH. Cationic peptides rich in Lysine are known to interact with the negatively charged components of the cell membrane, which is an initial step for cellular entry.[1]
N,N-dimethyl-2,3-diaminopropionic acid (Dap(Me)₂): This is a non-natural amino acid featuring a dimethylated amine. This modification neutralizes its hydrogen bond donating capacity and introduces steric bulk around the positive charge.
Feature
Lysine
Dap(Me)₂
Implication for Permeability
Amine Type
Primary
Tertiary (Dimethylated)
Alters hydrogen bonding potential and steric profile.
Hydrogen Bond Donors
3 (on side chain amine)
0
Reduced hydrogen bonding can decrease the energetic penalty of desolvation when entering the lipid membrane.[2][3]
Positive Charge
Yes (at physiological pH)
Yes (at physiological pH)
Both can engage in electrostatic interactions with the negatively charged cell membrane.[1][4]
Steric Hindrance
Lower
Higher (due to methyl groups)
May influence the proximity of interaction with membrane components.
dot
graph TD{
rankdir="LR";
subgraph "Lysine Side Chain";
direction="LR";
Lys_amine[label="-CH2-CH2-CH2-CH2-NH3+", shape=box, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"];
end
}
Caption: Key structural differences between Lysine and Dap(Me)₂ side chains.
Mechanisms of Cellular Uptake: A Tale of Two Amines
Cell-penetrating peptides (CPPs) can enter cells through various mechanisms, broadly categorized as direct penetration or endocytosis.[4][5][6][7] The specific pathway is influenced by the peptide's properties, including its charge and hydrophobicity.[4][8]
Lysine-Rich Peptides: The primary amines of lysine residues can form multiple hydrogen bonds with the phosphate head groups of the lipid bilayer and surrounding water molecules. While the positive charge facilitates initial attraction to the membrane, the strong solvation shell can present a significant energy barrier to passive diffusion.[2][3] For many cationic CPPs, endocytosis is a major route of internalization.[4][5][6]
Dap(Me)₂-Containing Peptides: By replacing Lysine with Dap(Me)₂, the hydrogen bond donating capacity of the side chain is eliminated. This "shielding" of the positive charge is hypothesized to lower the desolvation energy penalty required for the peptide to move from an aqueous environment into the hydrophobic core of the cell membrane.[2][9] This suggests a potential enhancement of passive diffusion across the membrane.
dot
graph TD {
subgraph "Lysine Peptide at Membrane";
A[Lys-Peptide] -->|Electrostatic Attraction| B(Cell Membrane);
B --> C{Strong Solvation Shell};
C -->|High Energy Barrier| D[Endocytosis as a primary route];
end
}
Caption: Hypothesized differences in membrane interaction and uptake mechanisms.
Experimental Framework for Comparison
To empirically test the permeability of these two classes of peptides, a combination of in vitro assays is essential. Each assay provides a different piece of the permeability puzzle.
The PAMPA model is a high-throughput, cell-free assay that specifically measures passive diffusion across an artificial lipid membrane.[10][11] This makes it an ideal starting point to isolate the effect of the Dap(Me)₂ modification on the intrinsic ability of a peptide to cross a lipid bilayer without the complexities of active transport or endocytosis.[11]
Experimental Protocol: PAMPA
Membrane Preparation: A filter plate is coated with a solution of lipids (e.g., a mixture of phosphatidylcholine and cholesterol in an organic solvent like dodecane) to form an artificial membrane.[12][10]
Plate Setup: The filter (donor) plate is placed on top of an acceptor plate, creating a "sandwich." The acceptor wells are filled with buffer.
Compound Addition: The test peptides (Dap(Me)₂- and Lysine-containing analogues) are dissolved in buffer and added to the donor wells.
Incubation: The plate sandwich is incubated for a set period (e.g., 5 to 16 hours) at room temperature.[11][13][14]
Quantification: The concentration of the peptide that has diffused into the acceptor plate is measured, typically by LC-MS/MS.[10]
Permeability Calculation: The apparent permeability coefficient (Pe) is calculated.
dot
graph G {
layout=dot;
rankdir=TB;
}
Caption: Workflow for the Parallel Artificial Membrane Permeability Assay (PAMPA).
Caco-2 Permeability Assay
The Caco-2 assay is considered the gold standard for in vitro prediction of human intestinal absorption.[15] It utilizes a monolayer of human colon adenocarcinoma cells that differentiate to form tight junctions, mimicking the intestinal barrier.[15][16][17] This assay can evaluate not only passive diffusion but also active transport and efflux mechanisms.[15][]
Experimental Protocol: Caco-2 Assay
Cell Culture: Caco-2 cells are seeded on semi-permeable filter inserts in a transwell plate and cultured for approximately 21 days to allow for differentiation and the formation of a polarized monolayer with tight junctions.[17][]
Monolayer Integrity Check: The integrity of the cell monolayer is confirmed by measuring the transepithelial electrical resistance (TEER) or the flux of a low-permeability marker like Lucifer Yellow.[10]
Bidirectional Permeability Measurement:
Apical to Basolateral (A-B): The peptide solution is added to the apical (upper) chamber, and its appearance in the basolateral (lower) chamber is measured over time. This mimics absorption.
Basolateral to Apical (B-A): The peptide is added to the basolateral chamber, and its transport to the apical chamber is measured. This assesses efflux.[16]
Sample Analysis: Samples are taken from the receiving chamber at various time points and analyzed by LC-MS/MS.
Papp and Efflux Ratio Calculation: The apparent permeability coefficient (Papp) is calculated for both directions. The efflux ratio (Papp(B-A) / Papp(A-B)) is then determined. An efflux ratio greater than 2 suggests the peptide is a substrate for active efflux.[16]
dot
graph G {
layout=dot;
rankdir=TB;
}
Caption: Workflow for the Caco-2 Permeability Assay.
Expected Outcomes and Data Interpretation
By comparing the results from these two assays, we can build a comprehensive picture of how the Dap(Me)₂ substitution affects permeability.
Assay
Metric
Expected Outcome for Dap(Me)₂ vs. Lysine Peptides
Rationale
PAMPA
Permeability (Pe)
Higher Pe for Dap(Me)₂ peptides.
The elimination of hydrogen bond donors reduces the desolvation energy penalty, facilitating easier passage through the artificial lipid membrane.[2][3]
Caco-2
Papp (A-B)
Potentially higher Papp for Dap(Me)₂ peptides.
If passive diffusion is the dominant mechanism, the trend from the PAMPA assay should hold. However, the complex biological environment could modulate this.
Caco-2
Efflux Ratio
Potentially lower efflux ratio for Dap(Me)₂ peptides.
The structural modification might reduce recognition by efflux transporters like P-glycoprotein (P-gp), which often recognize specific hydrogen bonding patterns and charge distributions.
Conclusion and Future Perspectives
The strategic replacement of Lysine with Dap(Me)₂ represents a promising approach to enhancing the cell permeability of peptides by modulating a key physicochemical property: hydrogen bonding capacity. The expected increase in passive diffusion, as would be measured by the PAMPA assay, suggests that this modification could be highly beneficial for peptides intended for intracellular targets.
The Caco-2 assay will provide crucial, more biologically relevant data, confirming whether this enhanced passive permeability translates to improved transport across a cellular monolayer and whether the modification helps to evade efflux mechanisms.
Further studies could involve confocal microscopy with fluorescently labeled versions of the peptides to visualize cellular uptake and subcellular localization. Additionally, investigating a broader range of cell lines would provide a more complete understanding of the general applicability of this chemical modification strategy in peptide drug design. The evidence suggests that Dap(Me)₂ is a valuable tool for medicinal chemists seeking to improve the drug-like properties of therapeutic peptides.
References
Mechanisms of Cellular Uptake of Cell-Penetrating Peptides - PMC - NIH. (n.d.). National Center for Biotechnology Information. [Link]
Cell-Penetrating Peptides—Mechanisms of Cellular Uptake and Generation of Delivery Systems - MDPI. (2010, March 30). MDPI. [Link]
Predicting and Improving the Membrane Permeability of Peptidic Small Molecules - PMC. (n.d.). National Center for Biotechnology Information. [Link]
Mechanism Matters: A Taxonomy of Cell Penetrating Peptides - eScholarship.org. (2015, December 1). eScholarship. [Link]
Cell-penetrating peptides: Possible transduction mechanisms and therapeutic applications - PMC. (n.d.). National Center for Biotechnology Information. [Link]
Conformational Flexibility, Internal Hydrogen Bonding, and Passive Membrane Permeability: Successful in Silico Prediction of the Relative Permeabilities of Cyclic Peptides | Journal of the American Chemical Society. (2006, October 6). American Chemical Society. [Link]
Understanding Cell Penetration of Cyclic Peptides - PMC - NIH. (n.d.). National Center for Biotechnology Information. [Link]
Intramolecular hydrogen bonding to improve membrane permeability and absorption in beyond rule of five chemical space - SciSpace. (n.d.). SciSpace. [Link]
A New Amino Acid for Improving Permeability and Solubility in Macrocyclic Peptides through Side Chain-to-Backbone Hydrogen Bonding - eScholarship.org. (n.d.). eScholarship. [Link]
Exploring the Chemical Features and Biomedical Relevance of Cell-Penetrating Peptides. (2024, December 25). MDPI. [Link]
Caco-2 Permeability Assay - Profacgen. (2022, December 28). Profacgen. [Link]
Novel Cell Permeable Polymers of N-Substituted L-2,3-Diaminopropionic Acid (DAPEGs) and Cellular Consequences of Their Interactions with Nucleic Acids - PMC. (n.d.). National Center for Biotechnology Information. [Link]
Interdependence of charge and secondary structure on cellular uptake of cell penetrating peptide functionalized silica nanoparticles - Nanoscale Advances (RSC Publishing) DOI:10.1039/C9NA00693A. (2019, December 9). Royal Society of Chemistry. [Link]
Optimization of the Caco-2 permeability assay to screen drug compounds for intestinal absorption and efflux - PubMed. (n.d.). National Center for Biotechnology Information. [Link]
Roles of Hydrophobicity and Charge Distribution of Cationic Antimicrobial Peptides in Peptide-Membrane Interactions - PMC. (2012, March 2). National Center for Biotechnology Information. [Link]
Comparison of Cationic and Amphipathic Cell Penetrating Peptides for siRNA Delivery and Efficacy - PMC. (n.d.). National Center for Biotechnology Information. [Link]
Caco-2 cell permeability assays to measure drug absorption - ResearchGate. (2017, November 2). ResearchGate. [Link]
Novel Cell Permeable Polymers of N-Substituted L-2,3-Diaminopropionic Acid (DAPEGs) and Cellular Consequences of Their Interactions with Nucleic Acids - PubMed. (2021, March 4). National Center for Biotechnology Information. [Link]
Novel Cell Permeable Polymers of N-Substituted L-2,3-Diaminopropionic Acid (DAPEGs) and Cellular Consequences of Their Interactions with Nucleic Acids - ResearchGate. (2025, October 15). ResearchGate. [Link]
Probing the Role of Meso‐DAP and Lysine for Growth and Pathogenicity of Pseudomonas aeruginosa - PMC. (n.d.). National Center for Biotechnology Information. [Link]
Evaluation of the reproducibility of Parallel Artificial Membrane Permeation Assays (PAMPA). (n.d.). MilliporeSigma. [Link]
Showing NP-Card for 2,3-Diaminopropionic acid (NP0000519) - NP-MRD. (2006, May 22). NP-MRD. [Link]
Dimerization and lysine substitution of melittin have differing effects on bacteria - PMC - NIH. (2024, October 7). National Center for Biotechnology Information. [Link]
Probing the Role of Meso-DAP and Lysine for Growth and Pathogenicity of Pseudomonas aeruginosa - UKHSA Research Portal. (2025, December 15). UK Health Security Agency. [Link]
Comparative study on the interaction of cell-penetrating polycationic polymers with lipid membranes - PubMed. (2011, November 12). National Center for Biotechnology Information. [Link]
Technical Comparison: Fmoc-beta-N,N-Dimethylamino-DL-Ala vs. Fmoc-Lys(Me)2-OH
This guide provides a technical comparison between Fmoc-beta-N,N-Dimethylamino-DL-Ala (a short-chain, racemic, basic residue) and Fmoc-Lys(Me)2-OH (a long-chain, enantiopure, biological mimic). Executive Summary This gui...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides a technical comparison between Fmoc-beta-N,N-Dimethylamino-DL-Ala (a short-chain, racemic, basic residue) and Fmoc-Lys(Me)2-OH (a long-chain, enantiopure, biological mimic).
Executive Summary
This guide contrasts two methylated basic amino acid building blocks used in peptide synthesis and drug discovery.
Fmoc-Lys(Me)2-OH is the industry standard for mimicking post-translational modifications (histone methylation). It provides a long, flexible tether (4 carbons) and a permanently cationic side chain at physiological pH.
Fmoc-beta-N,N-Dimethylamino-DL-Ala (systematically Fmoc-DL-Dap(Me)2-OH ) is a specialized "short-chain" analog. It brings the basic group proximal to the peptide backbone, resulting in a significantly lower pKa (pH-sensitivity) and restricted conformational freedom. Note that the "DL" designation indicates a racemic mixture, limiting its use in stereospecific biological assays compared to the L-isomer Lysine derivative.
Physicochemical Profile & Structural Logic
The core difference lies in the Side Chain Length (spacer distance) and the resulting Electronic Environment of the tertiary amine.
Feature
Fmoc-Lys(Me)2-OH
Fmoc-beta-N,N-Dimethylamino-DL-Ala
Common Name
Dimethyllysine
Dimethyl-Dap (Diaminopropionic acid)
Side Chain
Spacer Length
Long (~6.5 Å)
Short (~2.5 Å)
Stereochemistry
Typically L-isomer (Enantiopure)
DL-Racemic (Mixture of L and D)
Amine pKa
~10.5 (Fully Protonated at pH 7.4)
~6.3 – 8.0 (pH Sensitive)
Hydrophobicity
Moderate (Aliphatic chain adds bulk)
Low (Polar group shields backbone)
Primary Utility
Epigenetic mimicry, Protein-Protein Interactions
pH-switching, conformational constraint, metal binding
Scientific Insight: The pKa Shift
The proximity of the dimethylamino group to the electron-withdrawing carbonyl of the peptide backbone in the Ala/Dap derivative significantly lowers its basicity.
Lys(Me)2: The amine is insulated by four methylene groups. It behaves like a standard aliphatic amine (pKa > 10), remaining positively charged and participating in strong cation-
interactions regardless of physiological pH fluctuations.
Ala/Dap(Me)2: The amine is only one carbon away from the backbone. The inductive effect lowers the pKa to near physiological range (6.0–8.0). This makes the residue titratable in biological assays—it may switch from neutral to cationic upon endosomal acidification (pH 5.5), a property exploited in drug delivery vectors.
Synthetic Considerations (Fmoc-SPPS)
Both derivatives introduce tertiary amines, which present unique challenges in Solid-Phase Peptide Synthesis (SPPS).
Challenge: Premature Fmoc Removal
Basic side chains can act as internal bases. In the presence of the Fmoc group, the tertiary amine can catalyze the deprotonation of the fluorenyl ring, leading to premature Fmoc removal and subsequent double insertion (coupling the amino acid twice).
Risk Level: High for both, but potentially higher for Lys(Me)2 due to the flexibility allowing the amine to reach the Fmoc group. The Ala/Dap derivative is more sterically constrained, which may hinder the intramolecular attack, but its proximity makes the alpha-proton more acidic.
Mitigation Strategy: Use 0.1 M HOBt (Hydroxybenzotriazole) in the coupling mixture and the deprotection solution to suppress this side reaction.
Challenge: Racemization
Fmoc-Lys(Me)2-OH: Generally stable if standard activation (DIC/Oxyma) is used.
Fmoc-beta-N,N-Dimethylamino-DL-Ala: Being a DL-mixture , the product is already racemic. However, if you were using a pure L-isomer, the risk of racemization would be extreme . The electronegative side chain at the beta-position facilitates the formation of the enol intermediate at the alpha-carbon.
Note: Using a DL-building block yields a peptide mixture (diastereomers) if the rest of the peptide is chiral. This is acceptable for library screening or antimicrobial polymers , but disastrous for precise receptor binding studies.
Decision Logic & Applications
Use the following logic to select the appropriate reagent for your study.
Caption: Selection flowchart based on experimental intent. Lys(Me)2 is the choice for biological fidelity; the Ala derivative is a functional probe.
Experimental Protocol: Coupling Basic Residues
Objective: Couple Fmoc-Lys(Me)2-OH (or the Ala analog) without double insertion or aggregation.
Reason: Standard piperidine can react with the basic side chain to cause side reactions or facilitate aggregation.[3] HOBt buffers the environment.
Cleavage:
Standard TFA/TIS/Water (95:2.5:2.5) cocktail.
The dimethylamino group is stable to TFA.
References
Hu, Q., et al. (2013). "The pKa of the beta-amino group in 2,3-diaminopropionic acid is significantly lower than in lysine." Amino Acids, 44(2), 693-700. Link
Isidro-Llobet, A., et al. (2009). "Amino Acid-Protecting Groups."[2][3][4][5] Chemical Reviews, 109(6), 2455-2504. Link
Novabiochem. (2024). "Fmoc-Lys(Me)2-OH HCl Technical Data Sheet." Merck KGaA. Link
Szyrwiel, L., et al. (2015).[6] "The Cu2+ Binding Properties of Branched Peptides Based on L-2,3-Diaminopropionic Acid." Journal of Inorganic Biochemistry, 149, 63-72. Link
Comparative Guide: pKa Profiles of Dimethylamino Side Chains in Peptides
Executive Summary The modification of amino groups in peptides—specifically the conversion of primary amines (lysine side chains or N-termini) to dimethylamino groups—is a critical strategy in medicinal chemistry and str...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The modification of amino groups in peptides—specifically the conversion of primary amines (lysine side chains or N-termini) to dimethylamino groups—is a critical strategy in medicinal chemistry and structural biology. This modification alters the physicochemical properties of the peptide, most notably its acid dissociation constant (
), lipophilicity, and hydrogen-bonding capacity.
This guide provides a technical comparison of dimethylamino side chains against their unmodified and trimethylated alternatives. It focuses on the thermodynamic drivers of basicity in aqueous solution and provides a validated NMR-based protocol for the precise determination of site-specific
values.
Thermodynamic Mechanism: Induction vs. Solvation
To understand the
shift observed upon dimethylation, one must analyze the competing thermodynamic forces. In the gas phase, methylation increases basicity due to the electron-donating inductive effect (+I) of alkyl groups. However, in aqueous solution, the trend is anomalous ().
The Solvation Penalty
The dimethylamino group (tertiary amine) typically exhibits a lower
(is less basic) than its primary amine counterpart in water. This is driven by the solvation energy of the conjugate acid .
Primary Ammonium (
): Stabilized by 3 strong hydrogen bonds with water.
Tertiary Ammonium (
): Stabilized by only 1 hydrogen bond.
Steric Hindrance: The bulky methyl groups disrupt the organization of the solvent shell around the nitrogen cation.
This loss of solvation enthalpy outweighs the inductive gain, resulting in a net decrease in
.
Visualization: The Basicity Balance
Figure 1: The thermodynamic conflict between inductive electron donation and the loss of solvation stabilization leads to a lower pKa for dimethylated amines in water.
Comparative Data Analysis
The following table synthesizes experimental
values for lysine and N-terminal variants. Note that "Alternatives" include the unmodified amine (Native) and the Trimethylated variant (Permanent Charge).
Table 1: Comparative pKa Values and Physicochemical Properties[1]
Functional Group
Structure
Typical (Aqueous)
Charge at pH 7.4
H-Bond Donors (Cation)
Permeability Impact
Lysine (Native)
10.4 – 10.6
+1 (>99%)
3
Low (High polarity)
Monomethyl-Lys
10.6 – 10.8
+1 (>99%)
2
Moderate
Dimethyl-Lys
9.3 – 9.8
+1 (~99%)
1
High (Lipophilic shielding)
Trimethyl-Lys
N/A (>14)
+1 (Fixed)
0
Very Low (Permanent ion)
N-Terminus (Native)
7.7 – 8.0
+0.8 (Mixed)
3
Moderate
N-Term Dimethyl
7.2 – 7.5
+0.5 (Mixed)
1
Highest (Significant neutral fraction)
Key Observations for Drug Design:
The "Permeability Sweet Spot": Dimethylation of the N-terminus lowers the
closer to physiological pH (7.4). This increases the fraction of the uncharged (neutral) species available to cross membranes via passive diffusion, while still retaining solubility.
Side Chain Stability: While the
drop in Dimethyl-Lys (from ~10.5 to ~9.5) does not significantly change the charge state at pH 7.4 (it remains protonated), the removal of H-bond donors and the addition of steric bulk significantly reduces recognition by proteases like Trypsin.
The Trimethyl Alternative: If the goal is to maintain solubility without pH dependence, trimethylation provides a permanent quaternary ammonium charge, unaffected by pH swings in the endosome or lysosome.
Experimental Protocol: Site-Specific pKa Determination via 2D NMR
Potentiometric titration is often insufficient for peptides with multiple ionizable groups due to overlapping ionization events. The gold standard for determining the specific
of a dimethylamino group is -enriched Reductive Methylation followed by 2D HSQC pH Titration .
Rationale
The methyl protons in a dimethylamino group are chemically equivalent and appear as a strong singlet. Their chemical shift is highly sensitive to the protonation state of the nitrogen lone pair.
Workflow Diagram
Figure 2: Experimental workflow for determining pKa using 13C-methyl probes.
Step-by-Step Methodology
1. Reductive Alkylation (Labeling)
Reagents: Dissolve peptide (1 mM) in phosphate buffer (pH 7.5). Add 4 equivalents of
-Formaldehyde and 2 equivalents of Sodium Cyanoborohydride ().
Reaction: Incubate for 2 hours at 4°C.
Note: The
label is crucial for sensitivity, allowing data collection at low concentrations (50-100 µM).
2. Buffer Preparation (The "Single Sample" Method)
Instead of preparing 10 separate samples, use a single sample and adjust pH carefully.
Start: Prepare the peptide in a low pH buffer (e.g., pH 6.0) containing 10%
and DSS (internal standard).
Ionic Strength: Maintain constant ionic strength (e.g., 100 mM KCl) to prevent salt-induced
shifts.
3. NMR Acquisition
Acquire a
HSQC spectrum at the starting pH.
The dimethyl-lysine methyls typically appear around
2.8 ppm / 43.0 ppm.
Adjust pH in 0.3–0.5 unit increments using dilute NaOD or DCl. Do not use glass electrodes directly in the NMR tube to avoid contamination; transfer aliquots or use an NMR-compatible pH electrode.
4. Data Analysis
Plot the change in chemical shift (
) against pH.[1] Fit the data to the Henderson-Hasselbalch equation for fast exchange:
Where:
= Chemical shift of the protonated form.
= Chemical shift of the deprotonated form.
References
Hu, W., et al. (2009). "Differences in lysine pKa values may be used to improve NMR signal dispersion in reductively methylated proteins."[2][3] Journal of Biomolecular NMR.
Brown, L. R. (1979). "Use of Reductive Methylation for Determining pKa Values of Lysine Side Chains in Proteins." Biochemistry.
Gidley, M. J., & Sanders, J. K. (1982). "Reductive methylation of proteins: The pKa of the dimethylamino group." Biochemical Journal.
Means, G. E., & Feeney, R. E. (1995). "Reductive alkylation of amino groups in proteins." Analytical Biochemistry.
IUPAC. (2006).[4] "Guidelines for NMR measurements for determination of high and low pKa values." Pure and Applied Chemistry.
Comprehensive QC Standards and Performance Comparison for Fmoc-β-N,N-Dimethylamino-DL-Ala in Peptide Synthesis
As Solid-Phase Peptide Synthesis (SPPS) advances toward increasingly complex and heavily modified targets, the quality of non-natural amino acid building blocks dictates the success or failure of a campaign. Fmoc-β-N,N-D...
Author: BenchChem Technical Support Team. Date: March 2026
As Solid-Phase Peptide Synthesis (SPPS) advances toward increasingly complex and heavily modified targets, the quality of non-natural amino acid building blocks dictates the success or failure of a campaign. Fmoc-β-N,N-Dimethylamino-DL-Ala (also known as Fmoc-DL-Dap(Me2)-OH) is a specialized, highly compact building block used to introduce a localized tertiary amine (cationic at physiological pH) with minimal side-chain flexibility. Because it is a racemic (DL) mixture, it is exceptionally valuable in library generation, antimicrobial peptide (AMP) SAR studies, and the synthesis of stereochemically promiscuous probes.
However, the unique structural features of this molecule—specifically its short beta-branched side chain and bulky dimethylamino group—create significant steric hindrance during coupling. Consequently, utilizing building blocks with sub-optimal Quality Control (QC) specifications will exponentially amplify synthesis failures. This guide objectively compares purity grades and structural alternatives, providing a self-validating protocol grounded in rigorous analytical chemistry.
Mechanistic Insights: The Causality of Impurities in SPPS
In peptide chemistry, "purity" extends far beyond a single HPLC chromatogram. As a Senior Application Scientist, I evaluate building blocks based on their potential to initiate cascading side reactions. The following impurities are critical failure points when utilizing Fmoc-β-N,N-Dimethylamino-DL-Ala:
Acetic Acid Contamination (The Invisible Terminator): Acetic acid is frequently used during the purification of synthetic amino acids. It is invisible to standard UV-HPLC and cannot be easily detected by routine
H NMR[1]. Even at 0.1% contamination, acetic acid acts as a highly reactive capping agent during coupling, irreversibly terminating the growing peptide chain and generating truncated deletion sequences[1].
Free Amine Content (The Double-Coupling Catalyst): If the free amino acid content (des-Fmoc derivative) exceeds 0.2%, the unmasked amines will prematurely deprotect the Fmoc group of the resin-bound peptide during the coupling step[2]. This leads to uncontrollable double-insertions of the amino acid, creating +Mass impurities that are notoriously difficult to separate via preparative HPLC.
Lossen-type Rearrangements & Dipeptides: During the industrial Fmoc-protection process, unwanted carboxyl activation can lead to the formation of Fmoc-dipeptide impurities (e.g., Fmoc-Dap(Me2)-Dap(Me2)-OH)[3]. These impurities incorporate directly into the peptide, causing critical sequence errors.
Comparative Analysis: High-Performance vs. Standard Grade
To ensure high yields and minimize complex downstream purifications, researchers must select the appropriate purity grade. Table 1 compares the QC specifications of High-Performance Grade Fmoc-β-N,N-Dimethylamino-DL-Ala against standard commercial offerings.
Table 1: QC Specification Comparison for Fmoc-β-N,N-Dimethylamino-DL-Ala
QC Parameter
High-Performance Grade
Standard Grade
Mechanistic Impact on SPPS
HPLC Purity (UV 214 nm)
≥ 99.5%
≥ 95.0%
Reduces sequence variants and complex co-eluting impurities[4].
Free Amine Content
≤ 0.1%
≤ 1.0%
Prevents premature Fmoc cleavage and double-amino acid insertions[2].
Acetate Content
≤ 0.02%
Not Specified
Eliminates irreversible chain truncation (capping) during coupling[1].
Water Content (Moisture)
≤ 0.5%
≤ 2.0%
Prevents hydrolysis of active esters (e.g., OAt/OBt) during coupling.
Diastereomeric Profile
Controlled 50/50 DL
Variable DL
Ensures reproducible stereochemical distribution in library synthesis.
Structural Alternative Comparison: Dap(Me2) vs. Lys(Me2)
When designing a peptide that requires a dimethylated basic residue, researchers often choose between Fmoc-β-N,N-Dimethylamino-DL-Ala (Dap derivative) and Fmoc-Lys(Me2)-OH . The choice profoundly impacts both the peptide's 3D conformation and the synthetic difficulty.
Table 2: Performance Comparison of Dimethylated Amino Acids
Feature
Fmoc-β-N,N-Dimethylamino-DL-Ala
Fmoc-Lys(Me2)-OH
Side-Chain Length
1 Carbon (β-position)
4 Carbons (ε-position)
Steric Hindrance
High: Bulky dimethyl group is adjacent to the α-carbon, hindering the activated carbonyl.
Low: Dimethyl group is extended far from the reactive α-carbonyl center.
Coupling Kinetics
Slow. Requires highly reactive activators (DIC/OxymaPure) and extended times (2 hours).
Fast. Standard coupling protocols (DIC/HOBt, 45 mins) are sufficient.
Highly flexible; allows the cationic charge to snorkel into solvent.
Self-Validating Experimental Protocol
Due to the steric hindrance of the beta-dimethylamino group, standard coupling protocols will likely result in incomplete reactions. The following step-by-step workflow utilizes a self-validating system to ensure quantitative coupling.
Activators: N,N'-Diisopropylcarbodiimide (DIC) and OxymaPure
Resin: Rink Amide AM resin (loading ~0.5 mmol/g)
Solvent: Anhydrous N,N-Dimethylformamide (DMF)
Step-by-Step Methodology:
Resin Preparation & Swelling: Swell 0.1 mmol of Rink Amide resin in DMF for 30 minutes. Causality: Proper swelling exposes the internal polymer matrix, maximizing the availability of reactive sites.
Fmoc Deprotection (Self-Validating): Treat the resin with 20% Piperidine in DMF (2 × 10 mins). Monitor the effluent via UV absorbance at 301 nm. Validation: The reaction is complete only when the UV signal of the dibenzofulvene-piperidine adduct plateaus and returns to baseline.
Primary Coupling: Dissolve 0.4 mmol (4 eq) of Fmoc-β-N,N-Dimethylamino-DL-Ala and 0.4 mmol (4 eq) of OxymaPure in DMF. Add 0.4 mmol (4 eq) of DIC. Pre-activate for 2 minutes, then add to the resin. Agitate at room temperature for 2 hours. Causality: The 4-fold excess and extended time overcome the steric hindrance of the beta-branched dimethylamino group.
Kaiser Test Validation: Wash the resin thoroughly. Perform a Kaiser test on a few beads.
Negative (Yellow beads): Coupling is complete. Proceed to Step 6.
Secondary Coupling (If necessary): If the Kaiser test is positive, perform a second coupling using a different activator class to alter the reaction kinetics: 4 eq Amino Acid, 3.8 eq HATU, and 8 eq DIEA for 1 hour.
Capping: Treat the resin with Acetic Anhydride/DIEA/DMF (1:1:8) for 10 minutes to cap any trace unreacted amines, preventing the formation of deletion sequences[5].
Visualizations
The following diagrams map the logical relationships and workflows critical to maintaining QC and synthetic integrity.
Figure 1: Self-validating SPPS workflow for sterically hindered Fmoc-β-N,N-Dimethylamino-DL-Ala.
Figure 2: Mechanistic impact of acetate impurities leading to irreversible peptide truncation.
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary: Immediate Action Directive
Fmoc-beta-N,N-Dimethylamino-DL-Ala hydrochloride (CAS: 1217721-83-9 / Generic Fmoc-AA-HCl variants) is a specialized amino acid derivative used in peptide synthesis.[1][2][3] While generally classified as low-hazard under GHS standards, its status as a hydrochloride salt and an Fmoc-protected compound dictates specific disposal protocols to prevent unintended chemical reactions (e.g., polymerization or toxic gas evolution) in waste streams.[1][2][3]
Core Disposal Rule: This substance must NEVER be disposed of down the drain. It must be collected as Solid Organic Chemical Waste for high-temperature incineration.[1][2][3]
Hazard Identification & Chemical Profile
To ensure safety, you must understand the "Why" behind the disposal method. This compound possesses a dual nature: it is acidic (HCl salt) and base-labile (Fmoc group).[1][3]
Soluble in DMF, DMSO, Methanol; partially water-soluble
Spills may require wet wiping; do not wash down sinks.[1][2][3]
Stability
Stable under normal conditions; Hygroscopic
Keep containers tightly sealed to prevent clumping/degradation.
Acidity/Basicity
Acidic (HCl salt)
DO NOT MIX with bleach (releases Chlorine gas) or cyanides.[1][3]
Reactivity
Base-Labile (Fmoc group)
DO NOT MIX with strong bases (e.g., Piperidine waste) in the same container; causes premature deprotection and potential sludge formation.[1][3]
Senior Scientist Insight: The "Incompatibility" Trap
In my experience, the most common error in disposing of Fmoc-amino acid salts is commingling them with "General Organic Waste" that contains waste peptide cleavage cocktails (often basic).[3] If you mix this HCl salt with waste containing Piperidine (used for Fmoc removal), you trigger an exothermic deprotection reaction in the waste drum. This evolves CO2 gas and can pressurize the container. Always segregate solid bulk Fmoc reagents from liquid basic waste. [1][3]
Disposal Decision Matrix
Use this logic flow to determine the correct waste stream for your material.
Figure 1: Decision matrix for categorizing Fmoc-beta-N,N-Dimethylamino-DL-Ala hydrochloride waste streams.[1][3]
Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Expired or Surplus Reagent)
Use this for bulk powder remaining in the original bottle or excess weighed material.
PPE Requirement: Wear nitrile gloves, lab coat, and safety goggles. If handling large quantities (>50g) outside a fume hood, use a P95 dust mask.
Container Selection: Select a wide-mouth high-density polyethylene (HDPE) jar labeled "Solid Chemical Waste."[1][3]
Transfer:
Place the waste container inside a fume hood.
Carefully pour the powder into the container to minimize dust.[4]
Chemical Name: Write "Fmoc-beta-N,N-Dimethylamino-DL-Ala HCl".
Hazards: Check "Irritant" and "Corrosive" (due to HCl content).
Original Container: If the original bottle is empty, triple-rinse it with a small amount of Methanol or Acetone. Collect the rinsate in your Liquid Organic Waste container. Deface the label and discard the bottle as regular trash (glass) or recycling (plastic), depending on local EH&S rules.
Protocol B: Liquid Waste (Reaction Mixtures)
Use this for failed synthesis solutions or HPLC fractions.[1][3]
Segregation: Ensure the solution is NOT mixed with strong oxidizers (e.g., Peroxides) or strong bases.
Solvent Compatibility:
If dissolved in DMF/DMSO : Dispose in "Non-Halogenated Organic Solvents" (unless the peptide sequence itself is halogenated).
If dissolved in Acetonitrile/Water (HPLC) : Dispose in "Aqueous/Organic Mixture."
Neutralization (Optional but Recommended): If the solution is highly acidic due to the HCl salt concentration, verify pH. If pH < 2, neutralize slowly with Sodium Bicarbonate before adding to a general waste drum to prevent drum corrosion.
Accidental Release Measures (Spill Cleanup)
In the event of a powder spill, speed and dust control are paramount.
Figure 2: Operational workflow for cleaning up solid spills.[1][2][3]
Detailed Cleanup Steps:
Isolate: Inform nearby personnel. Mark the area.
Protect: Don double nitrile gloves and a dust mask.
Contain: Cover the powder with a damp paper towel to prevent it from becoming airborne.
Collect: Scoop up the material and the paper towel using a dustpan or stiff card. Place immediately into a sealable plastic bag.
Decontaminate: Wipe the surface with a 1% Sodium Bicarbonate solution (to neutralize potential acidity) followed by water.
Finish: Place all cleanup materials into the "Solid Hazardous Waste" stream.
Regulatory Compliance & Logistics
EPA Waste Code (USA): This material is generally not listed as a P- or U-listed waste.[1][3] However, due to the HCl salt, it may exhibit the characteristic of Corrosivity (D002) if dissolved in water. Always characterize as "Non-Regulated Chemical Waste" or "Hazardous Waste" depending on your facility's specific generator status [1].[2]
DOT Transport: Not regulated as a dangerous good for transport.[5]
Storage for Disposal: Store in a cool, dry place away from direct sunlight. Ensure the cap is tight to prevent moisture absorption (hygroscopic).[3]
References
United States Environmental Protection Agency (EPA). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. Retrieved from [Link]
GenScript. Terminology of Antibody Drug for Fmoc Deprotection. (Mechanism of base-lability).[1][2][3] Retrieved from [Link]
